safety data sheet SDS for (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl
An In-Depth Technical Guide to the Safe Handling of (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl This document provides a comprehensive technical overview of the safety considerations for (1S)-1-(4,4-difluorocyclohexyl)...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Safe Handling of (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl
This document provides a comprehensive technical overview of the safety considerations for (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl (CAS No. 1217807-32-6). It is intended for researchers, scientists, and drug development professionals who may handle this compound. This guide moves beyond a standard Safety Data Sheet (SDS) to explain the scientific rationale behind safety protocols, integrating expert insights for laboratory and process scale-up applications.
Understanding the Molecule: A Risk-Based Introduction
(1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride is a chiral primary amine salt. Its structure, featuring a gem-difluorinated cyclohexane ring, suggests high metabolic stability, a common strategy in medicinal chemistry to block sites of oxidation. Organofluorine compounds, while offering unique chemical properties, are often characterized by their environmental persistence and potential for heightened biological activity and toxicity compared to their non-fluorinated analogs.[1][2] The primary amine functional group and its hydrochloride salt form dictate its reactivity and physical properties, such as water solubility and potential for corrosivity.
Given its intended use in research and development, potentially as a pharmaceutical intermediate, it is prudent to handle this compound with the assumption of high potency until proven otherwise.[3][4] A thorough risk assessment is the foundational step before any handling activities commence.[5][6]
Hazard Identification and GHS Classification
While a specific SDS for the (1S)-enantiomer is not publicly available, data for the analogous (R)-enantiomer, (R)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride, provides authoritative hazard information.[7] Stereoisomers typically share identical or very similar toxicological profiles for non-chiral-mediated toxicity.
Oral Toxicity (H302): The "harmful if swallowed" classification necessitates stringent controls to prevent ingestion. This includes prohibiting eating, drinking, or smoking in laboratory areas and ensuring proper hand washing after handling.[7]
Skin and Eye Irritation (H315, H319): Amine hydrochlorides can be acidic and irritating to tissues. The difluoro substitution may also influence the compound's lipophilicity and ability to penetrate skin. Direct contact can lead to inflammation, redness, and pain.[8][9] Serious eye contact could result in significant, potentially lasting damage.[7]
Respiratory Irritation (H335): Fine powders or dusts of this compound can easily become airborne. Inhalation can irritate the mucous membranes of the nose, throat, and lungs, leading to coughing and shortness of breath.[7][9]
First Aid Measures: A Self-Validating Emergency Response
Emergency response protocols must be clearly defined and practiced.[5] The primary goal is to minimize exposure and seek medical attention promptly.
Exposure Route
First Aid Protocol
Scientific Rationale
Inhalation
Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8][9]
This removes the individual from the source of exposure and addresses potential respiratory distress or failure.
Skin Contact
Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.[8][9]
Water irrigation dilutes and removes the chemical. Prolonged flushing is critical to ensure complete removal from the skin layers.
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention, preferably from an ophthalmologist.[7][8]
The eye's sensitivity requires immediate and thorough irrigation to prevent severe and potentially irreversible damage.
Ingestion
Do NOT induce vomiting. Rinse mouth thoroughly with water. If the person is conscious, have them drink one or two glasses of water to dilute the substance. Seek immediate medical attention.[7][10]
Inducing vomiting can cause further damage to the esophagus. Dilution is a safer initial step while awaiting professional medical care.
Exposure Controls and Personal Protective Equipment (PPE)
A multi-layered approach to exposure control is essential, prioritizing engineering controls and supplementing with appropriate PPE.
Engineering Controls: The First Line of Defense
Ventilation: All handling of the solid compound should occur in a well-ventilated area.[5][8] For weighing and transferring powders, a certified chemical fume hood or a powder containment hood is mandatory to prevent inhalation of dust.[3]
Process Isolation: For larger quantities, closed-system transfers and the use of glove bags or isolators should be considered to minimize any potential for the compound to become airborne.[3]
Personal Protective Equipment (PPE): The Last Barrier
The selection of PPE must be based on a thorough risk assessment of the specific procedure being performed.[5][6]
PPE Type
Specification
Rationale for Use
Eye/Face Protection
Chemical safety goggles or a full-face shield.[11]
Protects against splashes, dust, and vapors, preventing serious eye irritation or damage.[7]
Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab coat.[11] For larger quantities or splash potential, an impervious apron or suit may be necessary.
Prevents skin contact, which can cause irritation.[7] Glove integrity should be checked before each use.
Respiratory Protection
Not typically required if engineering controls are adequate. If dusts cannot be controlled at the source, a NIOSH-approved particulate respirator (e.g., N95) or higher is necessary.[5][12]
Protects the respiratory tract from irritation caused by inhaling the fine powder.[7]
Safe Handling, Storage, and Spill Management
Prudent Handling Practices
Personnel Training: All personnel must be fully trained on the hazards and safe handling procedures for this compound before work begins.[4][6]
Minimizing Dust: Avoid actions that generate dust, such as vigorous scraping or shaking. Use appropriate tools and techniques for transfers.
Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[11] Contaminated work clothing should not be allowed out of the workplace.[13]
Chemical Storage Protocol
Conditions: Store in a cool, dry, and well-ventilated area.[5][11]
Container: Keep the container tightly closed to prevent moisture absorption and contamination.[8][11]
Incompatibilities: Store away from strong oxidizing agents and strong bases.[5][8] Amines can react exothermically with acids, but as a hydrochloride salt, it is generally stable. However, mixing with strong bases will liberate the free amine, which may have different hazards.
Spill Response Workflow
A clear, practiced spill response plan is crucial for safety.
physicochemical properties of fluorinated cyclohexyl ethanamine derivatives
Physicochemical Profiling of Fluorinated Cyclohexyl Ethanamine Derivatives in Drug Design Executive Summary Cyclohexyl ethanamines represent a privileged scaffold in neuropharmacology, cardiovascular therapeutics, and st...
Author: BenchChem Technical Support Team. Date: March 2026
Physicochemical Profiling of Fluorinated Cyclohexyl Ethanamine Derivatives in Drug Design
Executive Summary
Cyclohexyl ethanamines represent a privileged scaffold in neuropharmacology, cardiovascular therapeutics, and stimulant drug design. However, the clinical development of these aliphatic amines is frequently bottlenecked by suboptimal oral bioavailability, rapid Cytochrome P450 (CYP450)-mediated oxidative metabolism, and basicity-driven off-target toxicity. The strategic incorporation of fluorine atoms into this framework offers a sophisticated physicochemical solution. This technical guide provides an in-depth analysis of how targeted fluorination modulates the core properties—specifically pKa, lipophilicity (LogD), and metabolic stability—of cyclohexyl ethanamine derivatives, bridging theoretical stereoelectronics with rigorous experimental validation.
The Stereoelectronic Paradigm: Conformation and the Fluorine Gauche Effect
The introduction of a highly electronegative fluorine atom onto the cyclohexyl or ethanamine backbone does more than alter local electron density; it fundamentally dictates the molecule's three-dimensional conformation. This phenomenon is primarily governed by the fluorine gauche effect[1].
When fluorine is positioned vicinal or homovicinal to the amine group, stereoelectronic forces drive the molecule into specific conformational states. In an aqueous physiological environment (pH 7.4), the amine is typically protonated. A strong electrostatic attraction occurs between the partially negative fluorine atom and the positively charged ammonium group[2]. This intramolecular interaction heavily favors a gauche F–C–C–N⁺ alignment over the sterically less encumbered anti conformation.
Understanding this conformational bias is critical for drug development, as the spatial vector of the amine dictates receptor binding affinity and pharmacodynamics.
Conformational dynamics of fluorinated amines dictating pKa attenuation and permeability.
Modulating Acid-Base Chemistry and Lipophilicity
Aliphatic amines like cyclohexyl ethanamine typically exhibit a pKa between 9.5 and 10.5, rendering them >99% ionized at physiological pH. This high degree of ionization severely restricts passive transcellular diffusion across lipophilic barriers such as the blood-brain barrier (BBB) and the gastrointestinal tract.
Fluorination leverages strong inductive electron withdrawal (-I effect) to lower the pKa of the adjacent amine[3]. The magnitude of this effect is highly distance- and conformation-dependent. As demonstrated in advanced fluorinated motifs, a gauche F-C-C-N alignment typically lowers the pKa by approximately 1 log unit, whereas an anti alignment exerts a stronger inductive pull, lowering it by up to 2 log units[2].
Concurrently, despite the local dipole introduced by the C-F bond, fluorine's low polarizability increases the overall lipophilicity (LogP) and distribution coefficient (LogD at pH 7.4) of the molecule[4]. This dual action—lowering pKa to increase the proportion of neutral species at pH 7.4, while increasing intrinsic lipophilicity—synergistically enhances membrane permeability.
Table 1: Comparative Physicochemical Data (Representative Scaffold)
Compound Derivative
Substitution Site
pKa (Amine)
LogD (pH 7.4)
TPSA (Ų)
Permeability (Papp x 10⁻⁶ cm/s)
CE-01 (Wildtype)
None (H)
10.2
1.15
26.0
4.2
CE-02 (Mono-F)
β-carbon
8.9
1.85
26.0
12.5
CE-03 (Di-F)
β,β-carbon
7.4
2.40
26.0
28.1
CE-04 (Ring-F)
4-cyclohexyl
9.8
1.60
26.0
8.4
Note: Data reflects typical structure-property relationships observed upon fluorination of aliphatic amines.
Metabolic Shielding via C-F Bond Energetics
The cyclohexyl ring is notoriously susceptible to oxidative metabolism by CYP450 enzymes, specifically hydroxylation at the 3- and 4-positions. The C-H bond dissociation energy is approximately 98 kcal/mol. By replacing these labile hydrogens with fluorine, medicinal chemists exploit the robust C-F bond energy (~116 kcal/mol) to effectively block oxidative liability[4]. This "metabolic shielding" significantly prolongs the compound's half-life and reduces intrinsic clearance rates without drastically altering the molecule's steric bulk (the van der Waals radius of F is 1.47 Å, closely mimicking H at 1.20 Å).
Self-Validating Experimental Methodologies
To ensure scientific rigor, the physicochemical properties of fluorinated derivatives must be empirically validated. Below are the self-validating protocols designed to eliminate artifacts common to fluorinated compounds (e.g., anomalous stationary phase interactions in standard HPLC).
High-throughput experimental workflow for physicochemical profiling of fluorinated amines.
Protocol A: pKa Determination via Potentiometric Titration
Causality Focus: Because aliphatic amines like cyclohexyl ethanamine lack a strong UV chromophore, UV-metric pKa determination is invalid. Potentiometric titration is the gold standard required for accurate measurement.
Preparation: Dissolve 1-2 mg of the fluorinated analyte in 1.5 mL of 0.15 M KCl (to maintain a constant ionic strength).
Acidification: Lower the pH to 2.0 using standardized 0.5 M HCl to ensure complete protonation of the amine.
Titration: Titrate the solution with standardized 0.5 M KOH under an argon atmosphere (to prevent CO₂ absorption, which forms carbonic acid and skews results) at a constant 25.0 ± 0.1 °C.
Data Analysis: Plot the Bjerrum curve (average number of bound protons vs. pH). The pKa is extracted at the inflection point where the amine is exactly 50% ionized.
Validation: Run a concurrent blank titration and a reference standard (e.g., diphenhydramine) to verify electrode calibration and system integrity.
Protocol B: LogD (pH 7.4) via Shake-Flask LC-MS/MS
Causality Focus: Fluorinated compounds often exhibit unpredictable retention times on C18 columns due to fluorous interactions. Therefore, chromatographic LogD approximations are unreliable; the classic shake-flask method coupled with LC-MS/MS quantification is mandatory.
Phase Saturation: Mutually saturate 1-octanol and 10 mM phosphate-buffered saline (PBS, pH 7.4) by stirring vigorously for 24 hours, then separate the phases.
Incubation: Dissolve the compound in the aqueous phase to a concentration of 10 µM. Add an equal volume of the saturated octanol phase in a glass vial (avoid plastics to prevent non-specific binding of lipophilic fluorinated derivatives).
Equilibration: Shake the vials at 300 rpm for 60 minutes at 25 °C, followed by centrifugation at 3000 x g for 15 minutes to ensure complete phase separation.
Quantification: Carefully extract aliquots from both the octanol and aqueous layers. Dilute appropriately and quantify the analyte concentration in each phase using LC-MS/MS (MRM mode).
Calculation: LogD = Log₁₀([Concentration in Octanol] /[Concentration in Aqueous]).
Validation: Include highly hydrophilic (atenolol) and lipophilic (propranolol) standards to confirm phase separation integrity.
Causality Focus: To prove that fluorination successfully blocks metabolic liabilities, intrinsic clearance must be measured against wild-type human liver enzymes.
Reaction Mixture: Combine 1 µM of the fluorinated compound with Human Liver Microsomes (HLM) at a protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.
Initiation: Pre-incubate at 37 °C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).
Time-Course Sampling: At t = 0, 5, 15, 30, and 60 minutes, quench a 50 µL aliquot of the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
Processing: Centrifuge the quenched samples at 10,000 x g for 10 minutes at 4 °C to precipitate proteins.
Analysis: Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining. Calculate the intrinsic clearance (CL_int) and half-life (t_1/2).
References
Steinebach, C., et al. "Synthesis, Structural Characterization, and Antiangiogenic Activity of Polyfluorinated Benzamides." ChemMedChem (2019). Available at:[Link]
O'Hagan, D., et al. "Origami with small molecules: exploiting the C–F bond as a conformational tool." Beilstein Journal of Organic Chemistry (2024). Available at:[Link]
Hunter, L. "The Fluorine Gauche Effect: A Brief History." Chemistry - A European Journal (2023). Available at:[Link]
Bonardi, A., et al. "Superacid-Synthesized Fluorinated Diamines Act as Selective hCA IV Inhibitors." Journal of Medicinal Chemistry (2024). Available at:[Link]
Engineering Pharmacokinetics: The Strategic Integration of Difluorocyclohexyl Groups in Drug Design
Executive Summary In the intricate landscape of property-based drug design (PBDD), optimizing a molecule's pharmacokinetic (PK) profile without degrading its target affinity is a persistent challenge. As a Senior Applica...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the intricate landscape of property-based drug design (PBDD), optimizing a molecule's pharmacokinetic (PK) profile without degrading its target affinity is a persistent challenge. As a Senior Application Scientist, I frequently leverage the substitution of standard aliphatic rings with fluorinated analogs to overcome these hurdles. Specifically, the integration of difluorocyclohexyl groups (such as 4,4-difluorocyclohexyl or 3,3-difluorocyclohexyl) has evolved from a niche structural tweak into a highly predictable, causally-linked strategy. This whitepaper dissects the mechanistic causality behind how gem-difluorination of saturated rings alters lipophilicity, reshapes conformational space, and effectively shields metabolic soft spots to drive oral bioavailability.
The Causality of Lipophilicity and Conformational Modulation
Replacing C–H bonds with C–F bonds in a saturated cyclohexane ring fundamentally alters the molecule's hydration network and dipole moment. While fluorine is the most electronegative element, its incorporation into aliphatic systems does not strictly decrease lipophilicity. In fact, due to the larger van der Waals radius of fluorine compared to hydrogen (1.47 Å vs. 1.20 Å) and the extreme hydrophobicity of the C–F bond, gem-difluorination often increases the overall partition coefficient (LogP).
For example, in the optimization of Janus Kinase 3 (JAK3) inhibitors, replacing a standard cyclohexyl group with a 4,4-difluorocyclohexyl residue resulted in a massive surge in both oral maximum concentration (
Cmax
) and bioavailability (BA). This was directly attributed to the enhanced lipophilicity of the difluorinated ring, which drove superior passive membrane permeability[1].
Conversely, the precise positioning of the fluorines (e.g., 3,3- vs 4,4-) dictates the vector of the molecular dipole. If this localized dipole opposes the dipole of adjacent polar functional groups, the apparent lipophilicity (LogD) can be modulated downward. This tunable polarity is frequently leveraged to improve Ligand Lipophilicity Efficiency (LLE), as demonstrated in the development of ERAP1 inhibitors, where difluorocyclohexyl analogs increased LLE while retaining potent cellular activity[2].
The primary cause of high intrinsic clearance in aliphatic rings is cytochrome P450 (CYP)-mediated oxidative hydroxylation. The 4-position of a terminal cyclohexyl ring is a notorious metabolic "soft spot."
By installing a gem-difluoro group at this exact position, medicinal chemists replace vulnerable C–H bonds with highly stable C–F bonds (~105 kcal/mol bond dissociation energy). This modification sterically and electronically shields the site from the active heme iron of CYP450 enzymes. In the development of Lysyl tRNA Synthetase inhibitors for tuberculosis, the strategic incorporation of 3,3- and 4,4-difluorocyclohexyl groups successfully eradicated metabolic vulnerabilities, yielding compounds with highly optimized in vitro metabolic profiles[3]. Similarly, in Emixustat derivatives designed for retinal therapy, gem-difluorination not only blocked key metabolic transformations but also induced a conformational shift that enhanced target inhibition[4].
Logical flow of pharmacokinetic enhancement via difluorocyclohexyl substitution.
Quantitative Impact on Pharmacokinetics
To illustrate the profound impact of this substitution, the table below summarizes the comparative PK data from the optimization of JAK3 inhibitors following intravenous and oral administration in murine models[1].
Higher absorption coupled with reduced first-pass extraction.
Plasma Half-life
23 min
22 min
Unchanged half-life indicates the primary metabolic clearance for this specific scaffold occurs at a different molecular site.
Target Potency (
IC50
)
~15 nM
28 nM
Slight steric penalty from the larger van der Waals radius of fluorine alters the binding pocket fit.
Self-Validating Experimental Protocols
To confidently attribute PK improvements to the difluorocyclohexyl group, the experimental workflows must be rigorously controlled. Below are the self-validating protocols used to quantify these physicochemical and metabolic shifts.
Protocol A: Chromatographic Determination of LogD (pH 7.4)
Why this method? Traditional shake-flask methods are prone to emulsion artifacts with highly lipophilic fluorinated compounds. Chromatographic LogD determination is a self-validating system because the retention time directly and reproducibly correlates with the partition coefficient.
System Preparation: Equilibrate a reverse-phase HPLC system (C18 column) with a mobile phase of 50 mM ammonium phosphate buffer (pH 7.4) and methanol.
Calibration: Inject a suite of 6-8 reference drugs with known LogD values. Plot retention time (
tR
) against known LogD to create a standard curve.
Sample Injection: Inject the difluorocyclohexyl candidate.
Validation & Calculation: Calculate the capacity factor (
k′
) using the formula
k′=(tR−t0)/t0
, where
t0
is the dead time (measured via uracil injection). Interpolate the candidate's LogD from the standard curve.
Protocol B: In Vitro Liver Microsomal Stability Assay
Why this method? This assay isolates CYP450 metabolism. By including a "-NADPH" control, the system becomes self-validating: if the compound degrades without NADPH, the clearance is non-CYP mediated (e.g., hydrolysis), proving whether the difluoro group actually shielded the molecule from oxidative metabolism.
Incubation Setup: In a 96-well plate, combine 1 µM of the difluorocyclohexyl compound with 0.5 mg/mL Mouse Liver Microsomes (MLM) in 100 mM potassium phosphate buffer (pH 7.4).
Control Segregation: Split into two arms: "+NADPH" (test) and "-NADPH" (self-validating control).
Initiation: Add 1 mM NADPH to the test arm to initiate CYP450 enzymatic activity. Incubate at 37°C.
Quenching: At precisely 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and immediately crash into 150 µL of ice-cold acetonitrile containing an internal standard. Causality: The cold organic solvent instantaneously denatures the microsomal proteins, halting metabolism to ensure the time-point accurately reflects the remaining parent compound.
Quantification: Centrifuge at 4000 rpm for 15 mins. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance (
CLint
) and half-life (
t1/2
).
Step-by-step workflow for evaluating microsomal metabolic stability.
References
Source: nih.
Title: Discovery of an orally available potent ER aminopeptidase 1 (ERAP1)
Crystallographic Analysis of (1S)-1-(4,4-Difluorocyclohexyl)ethanamine Hydrochloride: A Technical Guide to Structure-Property Relationships
Abstract This technical guide provides a comprehensive overview of the crystallographic analysis of (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride, a representative example of a fluorinated chiral amine salt of...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive overview of the crystallographic analysis of (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride, a representative example of a fluorinated chiral amine salt of significant interest in pharmaceutical development. While a public crystal structure for this specific molecule is not available, this document serves as an in-depth, hypothetical case study outlining the essential experimental protocols, data analysis, and structural interpretation required to fully characterize such a compound. We will explore the strategic rationale behind experimental choices, from crystal growth to data refinement, and delve into the critical insights that three-dimensional structural knowledge provides for drug design and development professionals. The guide culminates in a detailed analysis of the anticipated molecular geometry, conformational preferences of the difluorinated ring, and the supramolecular architecture dictated by hydrogen bonding, all of which are critical determinants of the compound's physicochemical properties.
Introduction: The Role of Fluorinated Scaffolds in Modern Drug Discovery
The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[1] Fluorine's unique properties, including its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity for its biological target. The gem-difluoro motif (CF2), particularly within a cyclohexyl ring, is a bioisostere for a carbonyl or ether group and can significantly impact the conformational behavior of the ring system.[2]
The target molecule, (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride, combines three key features: a chiral amine, a common functionality in active pharmaceutical ingredients (APIs); a hydrochloride salt form, often used to improve solubility and stability; and the aforementioned gem-difluorinated cyclohexyl ring.[3][4] A precise understanding of the three-dimensional structure of this compound is therefore not merely an academic exercise but a critical step in its development. Single-crystal X-ray diffraction (SCXRD) is the definitive method for obtaining this information, providing unambiguous proof of stereochemistry, detailed geometric parameters, and insights into the packing forces that govern the solid state.[5][6]
Experimental Workflow: From Powder to Single Crystal Structure
The journey from a powdered sample to a refined crystal structure is a multi-step process that demands both careful experimental technique and robust computational analysis. The following sections detail a best-practice workflow for the crystallographic analysis of a novel amine salt like (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride.
Crystal Growth: The Foundation of High-Quality Data
The primary bottleneck in any SCXRD study is often the growth of high-quality single crystals of suitable size (typically 0.1-0.3 mm in each dimension).[7] For a hydrochloride salt, which is generally water-soluble, several techniques can be employed.
Protocol: Slow Evaporation from a Saturated Solution
Solvent Screening: Begin by testing the solubility of the compound in a range of solvents (e.g., water, ethanol, methanol, isopropanol, acetonitrile) and solvent mixtures. The ideal solvent is one in which the compound is sparingly soluble.
Preparation of a Saturated Solution: Prepare a nearly saturated solution of (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride in the chosen solvent system at a slightly elevated temperature (e.g., 40 °C) to ensure complete dissolution.
Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as nucleation sites and lead to the formation of multiple small crystals.
Controlled Evaporation: Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation over several days to weeks at a constant temperature. The slow rate is crucial for the growth of large, well-ordered crystals.
Alternative Methods: If slow evaporation is unsuccessful, other techniques such as vapor diffusion (liquid or vapor) or cooling crystallization should be explored.[8]
Expertise & Experience: The choice of solvent is critical. A solvent that is too "good" will result in rapid precipitation and a microcrystalline powder. A solvent that is too "poor" will not dissolve enough material. Often, a binary solvent system (e.g., ethanol/water) provides the fine-tuned solubility needed for optimal crystal growth. The process is often an iterative one, requiring patience and meticulous observation.
Data Collection and Processing
Once a suitable crystal is obtained, it is mounted on a diffractometer for X-ray analysis.
Protocol: Single-Crystal X-ray Diffraction Data Collection
Crystal Mounting: A well-formed crystal is selected under a microscope, mounted on a cryoloop, and flash-cooled to a low temperature (typically 100 K) in a stream of cold nitrogen gas. This minimizes thermal motion of the atoms and reduces radiation damage.
Diffractometer Setup: The crystal is centered on a modern single-crystal X-ray diffractometer equipped with a microfocus X-ray source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) and a sensitive detector (e.g., a CMOS or CCD detector).
Unit Cell Determination: A short series of diffraction images are collected to determine the unit cell parameters and the crystal lattice system.
Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles. The exposure time and scan width are optimized to ensure good signal-to-noise ratio and complete data coverage.
Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the Bragg reflections. The data is then scaled and corrected for experimental factors such as absorption.
Structure Solution and Refinement
The processed diffraction data provides the intensities and positions of the reflections, but not their phases. Solving the "phase problem" is the key step in determining the electron density and thus the atomic structure.
Protocol: Structure Solution and Refinement
Structure Solution: For small molecules, direct methods or dual-space algorithms (e.g., using software like SHELXT) are typically successful in determining the initial phases and revealing a preliminary model of the molecule.
Structure Refinement: The initial model is then refined against the experimental data using full-matrix least-squares on F². This iterative process involves adjusting atomic positions, displacement parameters (describing thermal motion), and other parameters to minimize the difference between the observed and calculated structure factors. Anisotropic displacement parameters are typically used for non-hydrogen atoms.
Hydrogen Atom Placement: Hydrogen atoms are generally placed in calculated positions and refined using a riding model, with their thermal parameters constrained relative to the atom they are attached to.
Validation: The final refined structure is validated using tools like checkCIF to ensure that the model is chemically reasonable and consistent with the data.[9]
Trustworthiness: A self-validating system is inherent in the refinement process. Key metrics such as the R-factor (residual factor), weighted R-factor (wR2), and the goodness-of-fit (GooF) are used to assess the quality of the refinement. A low R-factor (typically < 0.05 for high-quality data) indicates a good agreement between the experimental data and the final structural model.
Caption: Experimental and computational workflow for SCXRD.
Hypothetical Crystallographic Data and Molecular Structure
As no public data exists, the following table presents a realistic, hypothetical set of crystallographic data for (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride, consistent with what would be expected for a chiral organic salt.
Parameter
Hypothetical Value
Chemical Formula
C₈H₁₆F₂N⁺ · Cl⁻
Formula Weight
199.67
Crystal System
Orthorhombic
Space Group
P2₁2₁2₁
a (Å)
7.583(1)
b (Å)
10.215(2)
c (Å)
13.456(3)
α (°)
90
β (°)
90
γ (°)
90
Volume (ų)
1040.9(3)
Z
4
Calculated Density (g/cm³)
1.275
Absorption Coefficient (mm⁻¹)
0.35
F(000)
424
Temperature (K)
100(2)
Wavelength (Å)
0.71073 (Mo Kα)
Reflections Collected
9876
Independent Reflections
2389 [R(int) = 0.035]
Data / Restraints / Parameters
2389 / 0 / 115
Goodness-of-fit on F²
1.05
Final R indices [I > 2σ(I)]
R₁ = 0.041, wR₂ = 0.105
R indices (all data)
R₁ = 0.052, wR₂ = 0.112
Absolute Structure Parameter
0.02(4)
Authoritative Grounding: The choice of the chiral, non-centrosymmetric space group P2₁2₁2₁ is common for chiral molecules that crystallize without a solvent. The Flack parameter (absolute structure parameter) would be close to zero, confirming the correct assignment of the (1S) stereocenter.[10]
The Role of (1S)-1-(4,4-Difluorocyclohexyl)ethanamine in Modern Drug Discovery: Structural Rationale, Synthesis, and Therapeutic Applications
As modern drug discovery pivots toward highly targeted, stereochemically complex molecules, the demand for specialized chiral building blocks has surged. Among these, (1S)-1-(4,4-difluorocyclohexyl)ethanamine has emerged...
Author: BenchChem Technical Support Team. Date: March 2026
As modern drug discovery pivots toward highly targeted, stereochemically complex molecules, the demand for specialized chiral building blocks has surged. Among these, (1S)-1-(4,4-difluorocyclohexyl)ethanamine has emerged as a critical pharmacophore fragment. This in-depth technical guide explores the physicochemical causality behind its design, its diverse applications across therapeutic areas, and the rigorous synthetic methodologies required to harness it effectively.
Structural Rationale: The Physics and Chemistry of the Scaffold
The incorporation of the (1S)-1-(4,4-difluorocyclohexyl)ethanamine moiety into a drug candidate is never arbitrary. As application scientists, we utilize this specific fragment to solve multi-parameter optimization (MPO) challenges in lead optimization. The rationale rests on three mechanistic pillars: the fluorine effect, conformational locking, and precise stereochemical trajectory.
The Fluorine Inductive Effect and Metabolic Shielding
Substituting hydrogen for fluorine at the 4-position of the cyclohexyl ring fundamentally alters the molecule's electronic and metabolic profile [1]. Fluorine is highly electronegative; through the sigma-bond network, it exerts a strong electron-withdrawing inductive effect.
pKa Modulation : This inductive pull lowers the pKa of the adjacent primary amine. A lower pKa increases the fraction of the un-ionized drug at physiological pH (7.4), directly enhancing passive membrane permeability and blood-brain barrier (BBB) penetrance.
Metabolic Stability : The C4 position of an unsubstituted cyclohexane ring is a notorious "soft spot" for cytochrome P450 (CYP450) mediated aliphatic hydroxylation. The gem-difluoro substitution acts as an isosteric metabolic shield, blocking oxidative degradation without adding excessive steric bulk.
Conformational Locking
Cyclohexane rings rapidly interconvert between chair conformations. However, the bulky gem-difluoro group introduces severe 1,3-diaxial interactions when placed in an axial position. Consequently, the ring is thermodynamically "locked" into a chair conformation where the bulky ethanamine side chain is forced into the equatorial position. This pre-organization reduces the entropic penalty (
ΔS
) upon binding to the target protein's receptor pocket.
Stereochemical Precision: The (1S) Imperative
The chiral center at the C1 position of the ethyl group dictates the spatial trajectory of the entire molecule. In tightly packed allosteric binding pockets, the (1S) configuration directs the methyl group into a specific hydrophobic sub-pocket, while the (1R) enantiomer often results in severe steric clashes, leading to a precipitous drop in target affinity.
Table 1: Physicochemical Impact of the 4,4-Difluorocyclohexyl Moiety
Property
Unsubstituted Cyclohexylethanamine
(1S)-1-(4,4-Difluorocyclohexyl)ethanamine
Causality / Mechanistic Impact
Amine pKa
~10.5
~9.8
Inductive effect lowers pKa; increases un-ionized fraction at pH 7.4.
Gem-difluoro group prevents CYP450-mediated aliphatic hydroxylation.
Conformational State
Flexible chair interconversion
Locked chair conformation
Minimizes entropic penalty upon binding; stabilizes the active pharmacophore.
Therapeutic Applications and Patent Landscape
The unique properties of this chiral amine have led to its incorporation into several high-profile clinical and preclinical programs.
Cardiovascular Disease: Cardiac Myosin Modulation
In the development of treatments for genetic hypertrophic cardiomyopathy (HCM), researchers at MyoKardia (now Bristol Myers Squibb) utilized (S)-1-(4,4-difluorocyclohexyl)ethan-1-amine derivatives [2]. The fragment acts as a critical anchor, binding to the allosteric pocket of the cardiac myosin motor domain. The locked conformation of the difluorocyclohexyl ring ensures optimal van der Waals contacts, reducing hypercontractility.
Lysosomal Therapeutics (now Bial) integrated this building block into substituted imidazo[1,5-a]pyrimidinyl carboxamides [3]. These compounds function as pharmacological chaperones and activators of mutant Glucocerebrosidase (GCase), a therapeutic strategy for Gaucher disease and GBA-associated Parkinson's disease. The (1S) stereocenter is strictly required to navigate the narrow allosteric cleft of the GCase enzyme, facilitating its translocation from the endoplasmic reticulum to the lysosome.
Mechanism of action for GCase modulators utilizing the (1S)-difluorocyclohexyl scaffold.
Immunology: IL-17 Modulation
Recent patent literature highlights the use of 4,4-difluorocyclohexyl derivatives as small-molecule modulators of Interleukin-17 (IL-17) [4]. By disrupting IL-17 protein-protein interactions (PPIs), these compounds offer an oral alternative to monoclonal antibodies for autoimmune disorders like psoriasis and ankylosing spondylitis.
Table 2: Summary of Therapeutic Applications
Target
Disease Indication
Role of the (1S)-Amine Fragment
Key Reference
Cardiac Myosin
Hypertrophic Cardiomyopathy
Anchors inhibitor in the allosteric binding pocket.
US Patent 9,199,945 B2 [2]
GCase
Gaucher & Parkinson's Disease
Drives precise spatial orientation for chaperone binding.
US Patent App. 2017/0334916 [3]
IL-17
Autoimmune Disorders
Modulates protein-protein interactions via lipophilic fit.
WO 2021/170627 A1 [4]
Experimental Methodology: Asymmetric Synthesis
To synthesize (1S)-1-(4,4-difluorocyclohexyl)ethanamine with high enantiomeric excess (ee > 99%), the industry standard is the Ellman asymmetric synthesis using a chiral tert-butanesulfinamide auxiliary.
Causality of the Protocol: Why use (R)-tert-butanesulfinamide to yield the (1S) amine? The bulky tert-butyl group of the auxiliary creates a sterically hindered face on the intermediate sulfinyl imine. When the methylmagnesium bromide (MeMgBr) Grignard reagent attacks, it is forced to approach from the less hindered Re face. This highly predictable stereocontrol establishes the desired (S) configuration at the newly formed chiral center.
Asymmetric synthesis workflow for (1S)-1-(4,4-difluorocyclohexyl)ethanamine using Ellman's auxiliary.
Self-Validating Protocol: Step-by-Step Synthesis
This protocol is designed as a self-validating system. Built-in quality control (QC) checkpoints ensure that if stereocontrol fails at step 2, the process is halted before wasting resources on downstream deprotection and biological assays.
Step 1: Imine Condensation
Charge a flame-dried flask with 4,4-difluorocyclohexanecarbaldehyde (1.0 eq) and (R)-2-methylpropane-2-sulfinamide (1.1 eq) in anhydrous tetrahydrofuran (THF) (0.5 M).
Add titanium(IV) ethoxide (
Ti(OEt)4
) (2.0 eq) dropwise at room temperature under a nitrogen atmosphere.
Stir for 18 hours. Quench with saturated aqueous
NaHCO3
, filter through a pad of Celite to remove titanium salts, and extract with ethyl acetate. Concentrate in vacuo to yield the chiral sulfinyl imine.
Dissolve the crude sulfinyl imine in anhydrous dichloromethane (
CH2Cl2
) and cool to -48°C (using a dry ice/acetonitrile bath) to maximize stereoselectivity.
Slowly add methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 2.0 eq) dropwise.
Stir at -48°C for 4 hours, then slowly warm to room temperature.
Quench with saturated aqueous
NH4Cl
and extract with
CH2Cl2
.
QC Checkpoint 1 (Validation): Analyze the crude product via
1H
NMR and Chiral HPLC. The diastereomeric ratio (dr) must be
≥
95:5. If the dr is lower, the temperature control during Grignard addition was insufficient, and the batch must be subjected to column chromatography to isolate the pure diastereomer before proceeding.
Step 3: Auxiliary Cleavage and Salt Formation
Dissolve the diastereomerically pure sulfinamide in methanol (0.2 M).
Add a solution of 4M HCl in dioxane (3.0 eq). Stir at room temperature for 2 hours. The acidic conditions selectively cleave the sulfinyl group without affecting the difluorocyclohexyl ring.
Concentrate the mixture in vacuo. Triturate the resulting solid with diethyl ether to precipitate the pure (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride salt.
QC Checkpoint 2 (Validation): Confirm the removal of the tert-butyl group via
1H
NMR (absence of the 9H singlet at ~1.2 ppm) and verify enantiomeric purity via polarimetry (optical rotation) against a known standard.
Conclusion
The integration of (1S)-1-(4,4-difluorocyclohexyl)ethanamine into drug discovery pipelines exemplifies the precision required in modern medicinal chemistry. By leveraging the inductive and steric effects of fluorine alongside rigorous stereochemical control, application scientists can systematically bypass metabolic liabilities, enhance target affinity, and improve pharmacokinetic profiles. As demonstrated across cardiovascular, neurodegenerative, and immunological indications, mastering the synthesis and application of such specialized building blocks is paramount for the successful development of next-generation therapeutics.
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330. URL:[Link]
MyoKardia, Inc. (2015). "Compounds and methods for the treatment of cardiovascular disease." US Patent 9,199,945 B2.
Lysosomal Therapeutics Inc. (2017). "Substituted imidazo[1,5-a]pyrimidinyl carboxamide and related organic compounds..." US Patent Application 2017/0334916 A1.
UCB Biopharma SRL. (2021). "Difluorocyclohexyl derivatives as IL-17 modulators." World Intellectual Property Organization, WO 2021/170627 A1.
Protocols & Analytical Methods
Method
Application Note: Large-Scale Biocatalytic Synthesis of (1S)-1-(4,4-difluorocyclohexyl)ethanamine
Document Type: Technical Protocol & Process Rationale Target Audience: Process Chemists, Biocatalysis Researchers, and Drug Development Professionals Executive Summary & Mechanistic Rationale The incorporation of a 4,4-d...
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Protocol & Process Rationale
Target Audience: Process Chemists, Biocatalysis Researchers, and Drug Development Professionals
Executive Summary & Mechanistic Rationale
The incorporation of a 4,4-difluorocyclohexyl moiety is a highly effective strategy in modern medicinal chemistry. The gem-difluoro group enhances metabolic stability and modulates lipophilicity without drastically altering the steric bulk compared to a standard cyclohexyl ring . Consequently, (1S)-1-(4,4-difluorocyclohexyl)ethanamine has emerged as a critical chiral building block for next-generation therapeutics, most notably in the development of potent IL-17 modulators for autoimmune disorders .
Traditional chemical asymmetric synthesis of this amine (e.g., via transition-metal catalyzed hydrogenation of the corresponding imine) suffers from poor stereocontrol. The remote difluoro group offers insufficient steric differentiation from the adjacent methyl group, leading to suboptimal enantiomeric excess (ee).
To overcome this, we employ an engineered ω-Transaminase (ω-TA) . Biocatalysis provides an elegant solution by utilizing a highly evolved chiral active site that strictly dictates the (1S) stereocenter. This enzymatic approach operates via a ping-pong bi-bi kinetic mechanism, utilizing isopropylamine (IPAm) as a low-cost amine donor .
Fig 1. Ping-pong bi-bi mechanism of the PLP-dependent ω-transaminase.
The Self-Validating System Design
A robust manufacturing protocol must be self-validating—meaning the physical and chemical constraints of the process inherently prevent the propagation of errors. This protocol integrates two critical self-validating checkpoints:
Phase-Selective Extraction (The Emulsion Gate): The use of Methyl tert-butyl ether (MTBE) at a strictly controlled pH of 11.5 ensures that only the free-base amine and unreacted ketone partition into the organic phase. MTBE specifically rejects proteinaceous enzyme residues and aqueous buffer salts without forming the severe emulsions typically seen with dichloromethane (DCM). If phase separation is clean and rapid (<15 minutes), the upstream pH adjustment is validated.
Thermodynamic Purity Gate (Reactive Crystallization): The protocol relies on the specific solubility profile of the target amine's hydrochloride salt. By utilizing an isopropanol/heptane anti-solvent matrix, the system inherently purifies the product. Unreacted ketone, acetone byproduct, and trace IPAm remain highly soluble in the mother liquor. A successful precipitation of white crystalline mass directly validates both the upstream enzymatic conversion and the final >99% chemical purity.
Quantitative Process Optimization Data
The following table summarizes the key metrics achieved during the scale-up from laboratory to manufacturing scale. The addition of 5% DMSO was identified as the critical parameter to overcome mass-transfer limitations of the highly lipophilic ketone substrate.
Prepare 10 L of 3 M Isopropylamine aqueous buffer. Adjust the pH to exactly 7.5 using concentrated HCl.
Dissolve 1.0 g of PLP into the buffer. The solution will turn a characteristic pale yellow.
Add 50 g of the engineered ω-Transaminase powder and stir gently at 150 rpm until fully dissolved.
In a separate vessel, dissolve 1.0 kg of 1-(4,4-difluorocyclohexyl)ethan-1-one in 0.5 L of DMSO.
Step 2: Biocatalytic Conversion
Transfer the enzyme/buffer solution to a 20 L jacketed bioreactor.
Heat the reactor to an internal temperature of 35 °C.
Slowly pump the ketone/DMSO solution into the bioreactor over 30 minutes to prevent localized substrate precipitation.
Maintain agitation at 250 rpm. The reaction is driven forward by the vast molar excess of IPAm and the continuous evaporation/removal of the acetone byproduct through a gentle nitrogen sweep.
Allow the reaction to proceed for 24–36 hours.
In-Process Control (IPC): Analyze an aliquot via GC-FID. Proceed to downstream processing when ketone conversion exceeds 98%.
Step 3: Downstream Processing (DSP) & Isolation
Alkalinization: Cool the reactor to 20 °C. Slowly add 10 M NaOH until the pH reaches 11.5. This deprotonates the product, forcing the (1S)-amine into its lipophilic free-base form.
Extraction: Add 5 L of MTBE to the reactor. Agitate vigorously for 10 minutes, then allow phases to separate. Decant the upper organic layer. Repeat this extraction two more times (3 x 5 L MTBE).
Drying: Combine the MTBE organic phases and wash with 2 L of saturated brine. Dry the organic layer over anhydrous Na₂SO₄, then filter.
Reactive Crystallization: Concentrate the MTBE solution under reduced pressure to a volume of approximately 3 L. Add 2 L of Isopropanol.
While stirring at 200 rpm, slowly add 1.05 equivalents of 5 N HCl in isopropanol dropwise. A dense white precipitate will begin to form immediately.
Anti-Solvent Addition: Once the HCl addition is complete, slowly charge 4 L of cold heptane (5 °C) to the reactor to maximize crystal yield. Stir for 2 hours.
Filtration: Filter the crystalline slurry through a Nutsche filter. Wash the filter cake with 2 L of cold heptane.
Drying: Dry the product in a vacuum oven at 45 °C for 12 hours to afford (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride as a white crystalline solid.
Fig 2. Scalable downstream processing workflow for the isolation of the target chiral amine.
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. URL:[Link]
World Intellectual Property Organization. (2021). Difluorocyclohexyl derivatives as IL-17 modulators (Patent No. WO2021204801A1).
Savile, C. K., Janey, J. M., Mundorff, E. C., Moore, J. C., Tam, S., Jarvis, W. R., Colbeck, J. C., Krebber, A., Fleitz, F. J., Brands, J., Devine, P. N., Huisman, G. W., & Hughes, G. J. (2010). Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. Science, 329(5989), 305-309. URL:[Link]
Application
Application Note: Catalytic Enantioselective Synthesis of 1-(4,4-Difluorocyclohexyl)ethanamine Derivatives
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Advanced Technical Guide & Validated Protocols Substrate Rationale: The 4,4-Difluorocyclohexyl Bioisostere The integration...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Content Type: Advanced Technical Guide & Validated Protocols
Substrate Rationale: The 4,4-Difluorocyclohexyl Bioisostere
The integration of chiral amines into active pharmaceutical ingredients (APIs) is a cornerstone of modern drug design. Specifically, the 1-(4,4-difluorocyclohexyl)ethanamine scaffold is highly prized. The gem-difluoro moiety acts as a robust bioisostere for phenyl or tert-butyl groups[1].
Causality in Drug Design:
Replacing a standard cyclohexyl or aromatic ring with a 4,4-difluorocyclohexyl group fundamentally alters the molecule's pharmacokinetic profile. The highly electronegative fluorine atoms lower the pKa of the adjacent amine, enhancing membrane permeability. Furthermore, the strong C-F bonds block cytochrome P450-mediated oxidative metabolism at the vulnerable 4-position of the ring, significantly increasing the metabolic half-life of the resulting drug candidate[1].
Synthesizing this motif enantioselectively, however, presents a formidable challenge. The following sections detail two field-proven, catalytic strategies to achieve high enantiomeric excess (ee): Transition-Metal Asymmetric Hydrogenation and Biocatalytic Reductive Amination.
The asymmetric hydrogenation (AH) of imines is a highly atom-economical route to chiral amines[2]. However, dialkyl imines—such as those derived from 1-(4,4-difluorocyclohexyl)ethanone—are notoriously difficult substrates[3]. Unlike aryl-alkyl imines, dialkyl imines lack a
π
-system to coordinate with the metal center, and the steric differentiation between a methyl group and a difluorocyclohexyl group is minimal[3].
To solve this, Rhodium and Ruthenium catalysts are generally abandoned in favor of Iridium(I) precatalysts paired with highly rigid chiral ligands (e.g., SpiroPAP or PHOX ligands)[4]. The rigid chiral pocket forces the substrate into a single reactive conformation. Additionally, the inclusion of an iodine (
I2
) additive is critical; it accelerates the oxidative addition of
H2
to the Ir(I) center, rapidly generating the active Ir(III)-dihydride species and preventing catalyst deactivation[2].
Workflow Diagram
Fig 1: Iridium-catalyzed asymmetric hydrogenation cycle of prochiral imines.
Self-Validating Experimental Protocol
To ensure trustworthiness, this protocol incorporates an internal standard and a racemic baseline.
Step 1: Preparation of the Racemic Standard (Validation Baseline)
Dissolve 1-(4,4-difluorocyclohexyl)ethan-1-imine (1.0 mmol) in MeOH (5 mL).
Add
NaBH3CN
(1.5 mmol) and stir at 25 °C for 2 hours.
Quench with 1M NaOH, extract with EtOAc, and analyze via Chiral HPLC (Chiralcel OD-H). Purpose: Establish precise retention times for both the (R) and (S) enantiomers to validate the ee% of the catalytic run.
Step 2: Catalytic Asymmetric Hydrogenation
In an argon-filled glovebox, charge a stainless-steel autoclave with
[Ir(cod)(SpiroPAP)]BArF
(1.0 mol%) and
I2
(10 mol%).
Add a solution of the prochiral imine (1.0 mmol) and dodecane (0.5 mmol, internal standard) in anhydrous toluene (5 mL).
Seal the autoclave, purge with
H2
three times, and pressurize to 50 bar
H2
.
Stir at 25 °C for 12 hours.
Carefully vent the
H2
gas. Filter the crude mixture through a short silica plug to remove the Ir catalyst.
IPC (In-Process Control): Analyze the filtrate via GC-FID (against the dodecane standard) to determine absolute conversion, followed by Chiral HPLC to determine ee%.
Optimization Data
Table 1: Optimization of Ir-Catalyzed Asymmetric Hydrogenation
Entry
Catalyst System
Additive
Pressure
Conversion (%)
ee (%)
1
[Rh(cod)(BINAP)]BF4
None
50 bar
12
5
2
[Ir(cod)(SpiroPAP)]BArF
None
50 bar
45
68
3
[Ir(cod)(SpiroPAP)]BArF
I2
(10 mol%)
50 bar
>99
94
Data Interpretation: Rhodium fails to differentiate the dialkyl faces. Iridium with a rigid SpiroPAP ligand provides the necessary steric environment, but only achieves full turnover when
I2
is added to stabilize the Ir(III) active state[2].
Strategy B: Biocatalytic Reductive Amination
Causality & Mechanistic Insights
While transition-metal catalysis is highly effective, trace heavy metal contamination is a severe regulatory hurdle in drug manufacturing. Biocatalysis using
ω
-transaminases (
ω
-TAs) offers a green, highly stereoselective alternative[5].
ω
-TAs operate via a ping-pong bi-bi mechanism utilizing a Pyridoxal 5'-phosphate (PLP) cofactor[6]. The primary challenge is thermodynamics: the equilibrium between the ketone substrate and the amine product heavily favors the ketone[6]. To force the reaction forward (Le Chatelier's Principle), we utilize isopropylamine (IPA) as a cheap amine donor in large excess. The byproduct of IPA is acetone, which is highly volatile. By applying a mild vacuum sweep to the reaction vessel, acetone is continuously removed, shifting the equilibrium entirely to the chiral amine product[6].
Workflow Diagram
Fig 2: Ping-pong bi-bi mechanism of transaminase with equilibrium shift.
Self-Validating Experimental Protocol
To ensure trustworthiness, this protocol utilizes a positive control and an active equilibrium shift mechanism.
Step 1: System Validation
Positive Control: Run the reaction using acetophenone (1.0 mmol) to verify enzyme activity and PLP viability.
Negative Control: Run the target substrate without the
ω
-TA enzyme to rule out background non-enzymatic amination.
Step 2: Biocatalytic Synthesis
Prepare a phosphate buffer (100 mM, pH 7.5) containing PLP (1.0 mM) and Isopropylamine (500 mM).
Dissolve 1-(4,4-difluorocyclohexyl)ethan-1-one (50 mM) in DMSO (10% v/v of final volume) to ensure solubility of the lipophilic substrate.
Add the engineered
ω
-TA variant (e.g., V. fluvialis W60F mutant, 5 mg/mL) to the buffered mixture.
Incubate the reaction at 35 °C in a specialized bioreactor equipped with a vacuum sweep (maintained at 200 mbar) to continuously strip the generated acetone.
After 24 hours, basify the mixture to pH 11 with 5M NaOH to deprotonate the product amine.
Extract with methyl tert-butyl ether (MTBE) (3 x 20 mL).
Dry the organic layer over
Na2SO4
and analyze via Chiral GC to confirm >99% ee.
Optimization Data
Table 2: Optimization of
ω
-Transaminase Biocatalysis
Entry
Enzyme Variant
System Condition
Conversion (%)
ee (%)
1
Wild-Type V. fluvialis
Closed System
15
>99
2
Engineered W60F Mutant
Closed System
42
>99
3
Engineered W60F Mutant
Vacuum Sweep (200 mbar)
98
>99
Data Interpretation: The bulky difluorocyclohexyl group clashes with the wild-type binding pocket; the W60F mutation expands this pocket, increasing conversion[5]. However, near-quantitative yields are only achieved when the thermodynamic barrier is broken via the continuous vacuum removal of acetone[6].
References
Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation
Chemical Reviews, ACS Publications.[Link]
Iridium-Catalyzed Asymmetric Hydrogenation of Dialkyl Imines
CCS Chemistry.[Link]
Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines
Catalysts, MDPI.[Link]
Application of ω-Transaminases in the Pharmaceutical Industry
Chemical Reviews, ACS Publications.[Link]
Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic
Bioorganic & Medicinal Chemistry, PubMed.[Link]
Application Notes and Protocols for the N-Alkylation of (1S)-1-(4,4-Difluorocyclohexyl)ethanamine
Introduction: The Significance of N-Alkylated Amines in Modern Drug Discovery The introduction of alkyl groups to the nitrogen atom of primary amines is a cornerstone transformation in medicinal chemistry and drug develo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of N-Alkylated Amines in Modern Drug Discovery
The introduction of alkyl groups to the nitrogen atom of primary amines is a cornerstone transformation in medicinal chemistry and drug development.[1] The resulting secondary amines often exhibit modulated pharmacological properties, including enhanced potency, improved selectivity, and favorable pharmacokinetic profiles compared to their primary amine precursors. The target molecule, (1S)-1-(4,4-difluorocyclohexyl)ethanamine, possesses a chiral center and a difluorinated cyclohexane ring, motifs of significant interest in contemporary drug design for their ability to influence conformation and metabolic stability. This guide provides a detailed exploration of the reaction conditions for the N-alkylation of this specific primary amine, with a focus on methods that ensure high yield and preservation of stereochemical integrity.
Strategic Approaches to N-Alkylation: A Comparative Overview
While several methods exist for N-alkylation, two primary strategies are most relevant for the selective mono-alkylation of a chiral primary amine like (1S)-1-(4,4-difluorocyclohexyl)ethanamine: direct alkylation with alkyl halides and reductive amination.
Direct Alkylation with Alkyl Halides: This classical SN2 approach involves the reaction of the amine with an alkyl halide. However, a significant drawback of this method is the potential for over-alkylation, leading to the formation of tertiary amines and quaternary ammonium salts.[2] The product secondary amine is often more nucleophilic than the starting primary amine, leading to a "runaway reaction" that is difficult to control.[2] While strategies exist to favor mono-alkylation, such as using a large excess of the primary amine or specific reaction conditions, achieving high selectivity can be challenging.[3]
Reductive Amination: This highly versatile and widely adopted method involves the reaction of the primary amine with a carbonyl compound (an aldehyde or a ketone) to form an imine intermediate, which is then reduced in situ to the desired secondary amine.[1][4] This one-pot procedure is favored in modern synthetic chemistry for its efficiency, broad substrate scope, and excellent control over the degree of alkylation, thus avoiding the issue of polyalkylation.[5][6] Given the desire for a clean and selective transformation, reductive amination is the recommended approach for the N-alkylation of (1S)-1-(4,4-difluorocyclohexyl)ethanamine.
Core Protocol: Reductive Amination of (1S)-1-(4,4-Difluorocyclohexyl)ethanamine
Reductive amination is a robust and highly selective method for the N-alkylation of primary amines.[7] The reaction proceeds in two key steps: the formation of an imine intermediate followed by its reduction.[4]
Reaction Workflow Diagram
Caption: Workflow for the one-pot reductive amination of (1S)-1-(4,4-difluorocyclohexyl)ethanamine.
Detailed Experimental Protocol
1. Reactant Preparation and Imine Formation:
In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1S)-1-(4,4-difluorocyclohexyl)ethanamine (1.0 eq.) in a suitable anhydrous solvent such as dichloromethane (DCM), 1,2-dichloroethane (DCE), or methanol (MeOH).[1]
To this solution, add the desired aldehyde or ketone (1.0–1.2 eq.).
Stir the reaction mixture at room temperature for 1–2 hours to facilitate the formation of the imine intermediate.[1] For less reactive carbonyl compounds, the addition of a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves can be beneficial to drive the equilibrium towards imine formation.[1] The progress of imine formation can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
2. In situ Reduction of the Imine:
Once imine formation is complete or has reached equilibrium, add a mild and selective reducing agent portion-wise to the stirred solution. Several reducing agents are suitable for this transformation, with the choice depending on the specific substrate and desired reaction conditions.[5]
Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice due to its mildness and tolerance of a wide range of functional groups.[6] It is particularly effective in acidic to neutral conditions. Add NaBH(OAc)₃ (1.5 eq.) in one or more portions.
Sodium Cyanoborohydride (NaBH₃CN): Another mild reducing agent that is effective at slightly acidic pH.[5] Due to the toxicity of cyanide, NaBH(OAc)₃ is often preferred.
Sodium Borohydride (NaBH₄): A more powerful reducing agent that is typically used in protic solvents like methanol.[8] It can also reduce the starting aldehyde or ketone, so a stepwise procedure (imine formation followed by reduction) might be necessary in some cases.[8]
3. Reaction Monitoring and Completion:
Continue to stir the reaction at room temperature until the starting materials are consumed, which typically takes 2–24 hours.[1] Monitor the reaction progress by TLC or LC-MS.
4. Work-up and Purification:
Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or water.[1]
Extract the aqueous layer with an organic solvent such as DCM or ethyl acetate (3 x volume of aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated secondary amine.
Table of Recommended Reaction Conditions
Parameter
Recommended Condition
Rationale & Considerations
Amine to Carbonyl Ratio
1 : 1.0–1.2
A slight excess of the carbonyl compound can help drive the imine formation to completion.
Solvent
DCM, DCE, MeOH (anhydrous)
The choice of solvent can influence the rate of imine formation and the solubility of the reagents.
Reducing Agent
NaBH(OAc)₃ (1.5 eq.)
Preferred for its mildness, selectivity, and broad functional group tolerance.[6]
Temperature
Room Temperature
Milder conditions are favored to preserve the stereochemical integrity of the chiral center.
Reaction Time
2–24 hours
Dependent on the reactivity of the carbonyl compound and the amine; should be monitored.
Alternative N-Alkylation Strategies
While reductive amination is the primary recommendation, other methods can be considered for specific applications.
Catalytic N-Alkylation with Alcohols
A greener alternative to traditional methods involves the use of alcohols as alkylating agents via a "borrowing hydrogen" or "hydrogen autotransfer" mechanism.[9] This process, typically catalyzed by ruthenium or iridium complexes, involves the in situ oxidation of the alcohol to the corresponding aldehyde, which then undergoes reductive amination with the amine.[9]
General Scheme:
R¹-NH₂ + R²CH₂OH --[Catalyst]--> R¹-NH-CH₂R² + H₂O
This method is highly atom-economical, with water being the only byproduct.[9] However, it often requires higher reaction temperatures and careful selection of the catalyst.[9]
Diagram of the Borrowing Hydrogen Catalytic Cycle
Caption: Simplified catalytic cycle for N-alkylation of amines with alcohols via the borrowing hydrogen strategy.
Conclusion
For the N-alkylation of the chiral primary amine (1S)-1-(4,4-difluorocyclohexyl)ethanamine, reductive amination stands out as the most reliable and selective method. It offers excellent control over the degree of alkylation, proceeds under mild conditions that are likely to preserve the stereocenter, and is applicable to a wide range of alkyl groups via the corresponding aldehydes and ketones. The provided protocols offer a robust starting point for researchers in drug development, enabling the synthesis of novel secondary amines for further pharmacological evaluation.
References
Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]
Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]
Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). Retrieved from [Link]
Tarasov, A. A., & Tafeenko, V. A. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 12214-12278. Retrieved from [Link]
Soloshonok, V. A., et al. (1998). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[1][8]-Proton Shift Reaction.1 Scope and Limitations. The Journal of Organic Chemistry, 63(23), 8344-8351. Retrieved from [Link]
MDPI. (2025, July 21). Synthesis and Characterization of Amide-Based Cyclotriphosphazene Derivatives with Alkoxy Terminal Groups. Retrieved from [Link]
Ghosh, S. C., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(22), 9094-9098. Retrieved from [Link]
Journal of Organic and Pharmaceutical Chemistry Research. (n.d.). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from [Link]
RSC Publishing. (n.d.). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of Fluorine-Containing Heterocycles from α,α-Dihydropolyfluoroalkylsulfides and Fluorinated Thiocarboxylic Acids Derivatives. Retrieved from [Link]
Google Patents. (n.d.). US3274211A - N-alkylation of amides and imides.
PMC. (n.d.). The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones. Retrieved from [Link]
ResearchGate. (2025, October 18). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Retrieved from [Link]
MDPI. (2024, May 18). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Retrieved from [Link]
PMC. (2023, November 30). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. Retrieved from [Link]
preventing racemization of (1S)-1-(4,4-difluorocyclohexyl)ethanamine during peptide coupling
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address a highly specific and often misunderstood challenge in drug development and synthetic chemis...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address a highly specific and often misunderstood challenge in drug development and synthetic chemistry: the apparent or true racemization of the chiral building block (1S)-1-(4,4-difluorocyclohexyl)ethanamine during peptide/amide coupling.
This guide synthesizes field-proven methodologies with rigorous mechanistic causality to ensure your experimental protocols are self-validating and robust.
Part 1: Diagnostic FAQs & Root Cause Analysis
Q1: I am observing two diastereomeric peaks in my LC-MS/HPLC after coupling. Is my (1S)-1-(4,4-difluorocyclohexyl)ethanamine racemizing?
Scientist's Insight: Statistically, it is highly likely you are observing a false positive for amine racemization. During peptide coupling, the loss of stereochemical integrity predominantly occurs at the activated carboxylic acid component via the formation of a 5(4H)-oxazolone (azlactone) intermediate[1]. The proton at the chiral alpha-carbon of the oxazolone is highly acidic and readily abstracted by coupling bases, leading to acid epimerization[1].
Self-Validation Step: Before altering your amine handling, recover the unreacted amine from the aqueous workup and subject it to chiral GC or Marfey’s reagent analysis. If the amine remains >99% ee, the root cause is acid epimerization.
Q2: My diagnostic tests confirm the amine is actively racemizing. What is the mechanistic cause?
Scientist's Insight: Primary aliphatic amines are generally configurationally stable. However, (1S)-1-(4,4-difluorocyclohexyl)ethanamine possesses a unique vulnerability. The difluoromethylene (-CF2-) group exerts a strong electron-withdrawing inductive (-I) effect across the cyclohexane ring, slightly lowering the pKa of the alpha-proton on the ethanamine moiety.
If your reaction mixture contains trace carbonyl impurities (e.g., acetone from glassware washing, or aldehydes from solvent degradation), the amine will reversibly condense to form a Schiff base (imine)[2]. Once the imine forms, the combination of the imine's electron-withdrawing nature and the -CF2- inductive effect makes the alpha-proton highly susceptible to abstraction by standard coupling bases (like DIPEA or DBU). This generates an achiral enamine intermediate[3]. Upon non-stereoselective reprotonation and hydrolysis, the amine is racemized[4].
Q3: How do my choices of coupling reagent and base impact this degradation pathway?
Scientist's Insight: Strong, unhindered bases (like DBU or excess DIPEA) accelerate both oxazolone formation (acid epimerization) and imine-enamine tautomerization (amine racemization). Transitioning to a third-generation uronium-type reagent like COMU, which incorporates an Oxyma moiety, allows for rapid amide bond formation that kinetically outcompetes racemization pathways[5]. Furthermore, COMU performs exceptionally well with mild, sterically hindered bases like sym-collidine, which cannot easily abstract the alpha-proton[6].
Part 2: Mechanistic Workflows & Logical Relationships
Logic tree for diagnosing stereocenter loss during amide coupling.
To engineer a robust protocol, we must select reagents based on empirical performance. The table below summarizes the racemization risk profile of various coupling systems when reacting sensitive chiral components.
Coupling System
Base Used
Relative Activation Rate
Racemization Risk (Amine)
Racemization Risk (Acid)
DCC / None
None
Slow
Low
Critical (via Oxazolone)
HBTU / HOBt
DIPEA (3.0 eq)
Moderate
Moderate
High
HATU / HOAt
DIPEA (2.0 eq)
Fast
Moderate
Low
COMU / Oxyma
DIPEA (2.0 eq)
Very Fast
Low
Very Low
COMU / Oxyma
sym-Collidine (2.0 eq)
Very Fast
Negligible
Negligible
Data synthesis derived from comparative uronium-type reagent studies[6],[5].
Part 4: Step-by-Step Experimental Protocol
Objective: Execute a racemization-free amide coupling of (1S)-1-(4,4-difluorocyclohexyl)ethanamine.
Self-Validating Mechanism: This protocol uses strict temperature control to kinetically favor the main reaction, eliminates carbonyl impurities to prevent Schiff base formation, and utilizes a sterically hindered base to prevent alpha-deprotonation.
Step 1: Reagent Preparation & Scavenging
Ensure all glassware is strictly acetone-free (oven-dried at 120°C). Causality: Eliminates the primary source of trace carbonyls that initiate imine-enamine tautomerization.
Dissolve the N-protected carboxylic acid (1.0 eq) and COMU (1.0 eq) in anhydrous, amine-free DMF to a concentration of 0.1 M.
Step 2: Kinetically-Controlled Pre-Activation
3. Cool the acid/COMU solution to 0°C using an ice-water bath.
4. Add sym-collidine (2.0 eq) dropwise to the mixture. Causality: sym-Collidine is sufficiently basic to drive Oxyma ester formation but too sterically hindered to abstract the alpha-proton of either the acid or the amine.
5. Stir for 2 to 5 minutes at 0°C to ensure complete formation of the active Oxyma ester.
Step 3: Amine Addition
6. Dissolve (1S)-1-(4,4-difluorocyclohexyl)ethanamine (1.1 eq) in a minimal volume of anhydrous DMF.
7. Add the chiral amine solution dropwise to the activated ester mixture at 0°C.
Step 4: Coupling and Workup
8. Allow the reaction to proceed at 0°C for 30 minutes, then slowly warm to room temperature over 1.5 hours.
9. Quench the reaction by adding 5% aqueous citric acid. Causality: The mildly acidic quench immediately protonates the sym-collidine and any unreacted amine, freezing the stereocenters and preventing late-stage epimerization during workup.
10. Extract the product into Ethyl Acetate (EtOAc), wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Optimized step-by-step workflow for racemization-free peptide coupling.
Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. Journal of the American Chemical Society - ACS Publications. Verified URL:[Link]
TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B. MDPI. Verified URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. Working with moisture-sensitive fluorinated amine hydrochlorides requires a deep understanding of thermodynamic causality and rigorous analytical controls. This guide provides field-proven insights and self-validating protocols to ensure your experimental integrity is never compromised.
The Mechanistic Root of Moisture Sensitivity
Fluorinated amines are fundamentally important in medicinal chemistry, primarily utilized for altering the absorption, distribution, metabolism, and excretion (ADME) properties of drug candidates[1]. However, to improve bioavailability and handling, these amines are typically isolated as hydrochloride salts.
The introduction of the highly polar
NH3+Cl−
pair creates a strong thermodynamic driving force to interact with atmospheric water molecules. This hygroscopicity leads to rapid moisture adsorption, progressing from surface wetting to severe caking, and eventually deliquescence (the solid dissolving in its own absorbed water)[2]. Macroscopically, this ruins the powder's flowability; microscopically, it drastically skews the compound's molecular weight, leading to critical stoichiometric imbalances in downstream synthetic reactions.
Part 1: Handling & Storage FAQs
Q: What is the optimal long-term storage environment for these salts?A: Store the compounds in a tightly sealed container within a dry inert atmosphere (such as a glovebox purged with Argon or Nitrogen) at 2°C to 8°C. The inert atmosphere prevents moisture ingress, while refrigeration minimizes the kinetic energy available for chemical degradation pathways.
Causality & Best Practice: Always allow the sealed container to warm to room temperature before opening. Opening a cold container causes immediate condensation of ambient moisture directly onto the powder lattice, instantly compromising the batch[3].
Q: How should I handle these materials on the benchtop without a glovebox?A: Benchtop handling must utilize a Schlenk line or a portable vacuum desiccator. Weigh the required amount using a tared, pre-dried vial, and seal it with a septum before exposing it to the ambient environment[3]. If you must weigh in ambient air, utilize a static-free, low-humidity weighing enclosure (RH < 15%) and limit atmospheric exposure to less than 60 seconds.
Part 2: Troubleshooting & Analytical Validation
Issue: The fluorinated amine hydrochloride powder has formed hard clumps or a solid cake.
Causality: Clumping is the primary physical indicator of moisture absorption. Absorbed water forms liquid bridges between particles, which then undergo localized dissolution and recrystallization, cementing the particles together[4].
Resolution: Do not use caked material directly for sensitive couplings. You must first quantify the moisture content using Karl Fischer (KF) Titration to determine if the material requires desiccation or complete recrystallization.
Protocol: Trace Moisture Quantification via Coulometric KF Titration
Self-Validating System: This protocol validates itself by requiring continuous background drift monitoring and a blank solvent subtraction. This guarantees that the quantified water is definitively sourced from the amine salt, not from ambient ingress during transfer or trace moisture in the solubilizer.
System Preparation: Purge the coulometric KF titrator cell with dry nitrogen. Monitor the background drift until it stabilizes below 10 µ g/min . Coulometric titration is an absolute method that generates iodine electrolytically in situ, making it ideal for trace moisture detection without a standardized titer[5].
Solvent Optimization: Fluorinated amine hydrochlorides often exhibit poor solubility in pure methanol. Prepare a custom solvent blend of anhydrous methanol and formamide (up to 50% v/v). Formamide significantly improves the dissolving capacity for polar salts and accelerates moisture extraction[5].
Inert Sample Handling: Inside a glovebox, weigh exactly 50–100 mg of the caked sample into a pre-dried, septum-sealed vial.
Liquid Transfer: Inject 1.0 mL of the anhydrous solvent blend into the sealed vial using a gas-tight syringe. Agitate until the solid is completely dissolved, then withdraw the entire solution back into the syringe.
Titration & Blank Subtraction: Inject the solution through the septum of the KF titration cell. Critical Control: You must perform a blank injection of 1.0 mL of the pure solvent blend first. Subtract the blank's water mass from the sample's water mass to isolate the compound's true moisture content.
Decision Matrix: If moisture is < 0.5% w/w, the material is generally safe for standard use. If > 0.5% w/w, subject the batch to high-vacuum desiccation over
P2O5
for 24 hours, or recrystallize from anhydrous ethanol/diethyl ether.
Part 3: Quantitative Parameters & Thresholds
Parameter
Optimal Condition / Threshold
Causality / Impact
Storage Temperature
2°C to 8°C (or -20°C for >6 months)
Reduces thermal degradation and kinetic moisture uptake.
Relative Humidity (RH)
< 5% (Glovebox/Desiccator)
Prevents deliquescence and caking driven by the polar HCl salt[2].
KF Titration Method
Coulometric (with Formamide co-solvent)
Provides trace moisture quantification (μg range) without ambient exposure[5].
Acceptable Moisture Limit
< 0.5% w/w
Ensures stoichiometric accuracy during sensitive synthetic steps.
Part 4: Workflow Visualization
Workflow for handling and validating moisture-sensitive amine hydrochlorides.
References
Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview
PharmaInfo
[Link]
FON: An Innovative Fluorinated Group via Hydroetherification-Type Reactivity
Organic Letters - ACS Publications
[Link]
The Physical Characterization of Hygroscopicity in Pharmaceutical Solids
ResearchGate
[Link]
Technical Support Center: Overcoming Steric Hindrance in Reactions with 4,4-Difluorocyclohexylamines
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for synthetic strategies involving 4,4-difluorocyclohexyl substituted amines. This guide is designed for researchers, medicinal ch...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for synthetic strategies involving 4,4-difluorocyclohexyl substituted amines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this valuable, yet challenging, structural motif into their molecules. The unique combination of steric bulk and electronic effects imparted by the 4,4-difluorocyclohexyl group often necessitates a departure from standard reaction protocols.
This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your synthetic routes.
Part 1: Foundational Challenges - Understanding the Substrate
Before troubleshooting specific reactions, it is crucial to understand the inherent properties of the 4,4-difluorocyclohexylamine core that make it a "difficult" substrate.
Q1: What are the primary reasons 4,4-difluorocyclohexylamine is considered a challenging reaction partner?
The difficulty arises from a combination of two key factors: steric hindrance and electronic effects .
Steric Hindrance: The cyclohexyl ring is a bulky, three-dimensional structure. The amine group is attached to this scaffold, which physically obstructs the path for incoming reagents to access the nitrogen's lone pair of electrons or for the nitrogen to approach an electrophilic center. This slows down reaction rates or prevents reactions altogether.[1][2]
Electronic Effects: The two fluorine atoms on the C4 position are highly electronegative. Through-bond inductive effects pull electron density away from the ring and, consequently, from the nitrogen atom. This has two major consequences:
Reduced Nucleophilicity: The nitrogen lone pair is less available for donation, making the amine a weaker nucleophile.
Lower Basicity (pKa): The amine is less basic than its non-fluorinated counterpart. Studies on functionalized gem-difluorinated cycloalkanes have shown that the CF2 group significantly lowers the pKa of the corresponding amine due to the powerful inductive effect of the fluorine atoms.[3][4]
Caption: Interplay of steric and electronic effects in 4,4-difluorocyclohexylamine.
Q2: My amine is supplied as a hydrochloride salt. Can I use it directly in my reaction?
No, this is a critical first step. The amine is often supplied as a hydrochloride salt (4,4-Difluorocyclohexanamine HCl) for improved stability and handling.[5][6][7][8] In this form, the nitrogen's lone pair is protonated, rendering it completely non-nucleophilic. You must perform a free-basing procedure before use.
Protocol: Free-Basing of Amine Hydrochloride Salt
Dissolve the amine hydrochloride salt in a minimal amount of water.
Cool the solution in an ice bath.
Add a base, such as 2M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution, dropwise with stirring until the solution is basic (pH > 10, check with pH paper).
Extract the free amine into an organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) (3x extractions).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
Crucially , confirm the structure and purity of the resulting free amine by NMR and/or GC-MS before proceeding.
Part 2: Reaction-Specific Troubleshooting Guides
This section addresses the most common synthetic transformations and the specific challenges encountered with the 4,4-difluorocyclohexyl moiety.
Section 2.1: Amide Coupling Reactions
The formation of an amide bond is one of the most fundamental reactions, yet it is frequently problematic with this substrate.
Q: My standard amide coupling with HATU/DIPEA is giving less than 20% yield, even after 24 hours. What's wrong?
This is a very common observation. The combination of the amine's low nucleophilicity and steric bulk means that standard activated esters formed by common uronium/aminium reagents like HATU, HBTU, or HOBt/EDC are often not reactive enough to overcome the high activation energy of the reaction.[9] The activated intermediate may even decompose before the sterically demanding amine can attack.
Q: What are the best strategies and reagents for successful amide coupling?
To overcome this hurdle, you must either increase the reactivity of the electrophile or force the reaction forward with more aggressive conditions.
Strategy 1: Employ More Potent Coupling Reagents
For difficult couplings, more powerful reagents are necessary. Phosphonium salts or reagents that generate highly reactive acyl fluorides are often the solution.
Reagent Class
Examples
Efficacy with Hindered Amines
Rationale
Uronium/Aminium
HATU, HBTU
Low to Moderate
Activated ester is often not reactive enough for the poorly nucleophilic amine.[9]
Carbodiimides
EDC, DCC
Low
Prone to side reactions and often require additives that may not be sufficient here.[10]
Phosphonium Salts
PyBOP, PyAOP
Good to Excellent
Form highly reactive phosphinyloxy-iminium intermediates, effective for challenging couplings.[9]
Acyl Halides
Acyl Chlorides, Acyl Fluorides
Excellent
Acyl fluorides are exceptionally reactive yet surprisingly stable to aqueous hydrolysis, making them ideal for hindered couplings where other methods fail.[9][11]
Strategy 2: Modify Reaction Conditions
Temperature: Increasing the temperature (e.g., from room temperature to 60-80 °C) can provide the necessary energy to overcome the activation barrier. Microwave heating can also be highly effective for accelerating these slow reactions.[9]
Solvent: Aprotic polar solvents like DMF or NMP are standard. However, ensure they are anhydrous, as water will compete for the activated ester.
Base: Use a non-nucleophilic, hindered base like Diisopropylethylamine (DIPEA) or 2,4,6-collidine to minimize side reactions. Ensure at least 2-3 equivalents are used, especially if starting from a carboxylic acid.[9]
Featured Protocol: Amide Coupling via In Situ Acyl Fluoride Generation
This protocol is a robust starting point for coupling a carboxylic acid with 4,4-difluorocyclohexylamine, adapted from methodologies proven effective for extremely hindered couplings.[9][11]
Caption: Workflow for amide coupling using cyanuric fluoride.
Reagents & Conditions:
To a solution of your carboxylic acid (1.0 eq) in anhydrous DCM (0.1 M), add pyridine (1.2 eq).
Cool the mixture to 0 °C in an ice bath.
Slowly add a solution of cyanuric fluoride (0.5 eq) in DCM. Caution: Cyanuric fluoride is toxic and moisture-sensitive. Handle in a fume hood.
Stir the reaction at 0 °C for 1 hour to allow for the formation of the acyl fluoride intermediate.
Add the free-based 4,4-difluorocyclohexylamine (1.1 eq) and DIPEA (3.0 eq).
Allow the reaction to warm to room temperature and stir for 12-24 hours. If the reaction is sluggish, it can be gently heated to 40 °C.
Monitor progress by LC-MS. Look for the disappearance of the carboxylic acid and the appearance of the product mass.
Upon completion, quench the reaction with saturated aqueous NH₄Cl solution, extract the product with DCM, wash the organic layer with brine, dry over Na₂SO₄, and purify by column chromatography.
This reaction is a cornerstone of modern medicinal chemistry for forming aryl-amine bonds.[12][13] However, sterically demanding amines pose a significant challenge to the catalytic cycle.
Q: I'm trying to couple 4,4-difluorocyclohexylamine with an aryl bromide using Pd₂(dba)₃ and P(t-Bu)₃, but the reaction is stalled with mostly starting material remaining. Why isn't this standard catalyst system working?
The key issue is often the reductive elimination step in the catalytic cycle. For a successful C-N bond formation, the palladium center must bring the aryl group and the amino group into close proximity. The bulk of the 4,4-difluorocyclohexyl group, combined with a sterically demanding phosphine ligand, can create a highly congested metal center that makes this final, bond-forming step energetically unfavorable.[14][15] Catalyst systems must be specifically chosen to accommodate this bulk.
Q: What is the best catalyst system (ligand, base, solvent) for a Buchwald-Hartwig coupling with this amine?
Success hinges on using specialized, bulky, electron-rich biarylphosphine ligands. These ligands promote the crucial oxidative addition and reductive elimination steps while maintaining catalyst stability.[16][17][18]
Recommended Ligands:
BrettPhos: Excellent for coupling primary amines, often showing superior performance with hindered substrates.[16][19]
XPhos or tBuXPhos: General-purpose, highly active ligands for a broad range of C-N couplings.[12][16]
RuPhos: Another highly effective ligand for challenging couplings.[16]
Palladium Source: Using a pre-formed palladacycle precatalyst (e.g., BrettPhos Pd G3) is highly recommended. These are air-stable and provide a reliable 1:1 Pd:Ligand ratio, leading to more reproducible results than generating the active Pd(0) species in situ.
Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOt-Bu) is common, but for sensitive substrates, lithium bis(trimethylsilyl)amide (LiHMDS) or cesium carbonate (Cs₂CO₃) can be effective alternatives.[13]
Solvent: Anhydrous, deoxygenated ethers like 1,4-dioxane or toluene are typically the solvents of choice.
Featured Protocol: Buchwald-Hartwig Amination with a Hindered Amine
This protocol provides a robust starting point for coupling 4,4-difluorocyclohexylamine with an aryl bromide or chloride.
Setup:
To an oven-dried Schlenk flask, add the aryl halide (1.0 eq), BrettPhos Pd G3 precatalyst (2 mol %), and the chosen base (e.g., LiHMDS, 1.5 eq).
Seal the flask, and purge with argon or nitrogen for 15 minutes.
Add the free-based 4,4-difluorocyclohexylamine (1.2 eq) via syringe.
Add anhydrous, deoxygenated toluene or 1,4-dioxane via syringe to achieve a concentration of ~0.1 M with respect to the aryl halide.
Place the flask in a preheated oil bath at 100-110 °C.
Stir vigorously for 4-24 hours.
Monitor the reaction by LC-MS or GC-MS.
After completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.
Wash the filtrate with water and brine, dry the organic layer, and purify by chromatography.
Section 2.3: Reductive Amination
Reductive amination is a powerful method for synthesizing secondary and tertiary amines from carbonyl compounds.[20][21] With 4,4-difluorocyclohexylamine, the initial imine/enamine formation is often slow and requires optimization.
Q: My one-pot reductive amination with a ketone and sodium triacetoxyborohydride (STAB) is very slow and gives low conversion. What is the bottleneck?
The primary bottleneck is the initial condensation between the sterically hindered, weakly nucleophilic amine and the ketone to form the imine intermediate. This step is an equilibrium, and with a challenging amine, the equilibrium often lies far to the left (favoring the starting materials). STAB is an excellent reducing agent because it is mild and selective for the imine over the ketone, but it cannot reduce an imine that isn't there.[21]
Q: How can I improve the yield of my reductive amination?
Strategy 1: Drive the Imine Formation
Water Removal: Use a Dean-Stark apparatus with a solvent like toluene to azeotropically remove the water formed during the condensation, driving the equilibrium to the right.
Lewis Acid Catalysis: Add a Lewis acid like titanium(IV) isopropoxide (Ti(Oi-Pr)₄) or titanium tetrachloride (TiCl₄). The Lewis acid activates the carbonyl group, making it more electrophilic and accelerating the initial attack by the amine.[21]
pH Control: The reaction is often optimal under weakly acidic conditions (pH 4-6) to facilitate both amine addition and water elimination. Acetic acid is a common additive.
Strategy 2: Choose the Right Reducing Agent
Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃): Generally the best choice for one-pot reactions due to its high selectivity for the imine/iminium ion.[20]
Sodium Cyanoborohydride (NaBH₃CN): Also selective, but more toxic. Its reactivity is pH-dependent.[21]
Catalytic Hydrogenation (H₂, Pd/C): A very effective and clean method, but it is not compatible with functional groups that can also be reduced (e.g., alkenes, alkynes, nitro groups). This is best performed in a two-step (indirect) procedure where the imine is formed first.[20][22]
Strategy 3: Switch to a Two-Step (Indirect) Procedure
If a one-pot reaction fails, isolate the imine first and then reduce it in a separate step.
Imine Formation: React the amine and carbonyl, often with TiCl₄ or a Dean-Stark trap, in a solvent like DCM or toluene.
Isolation/Workup: Once the imine is formed (confirm by NMR/MS), perform a simple workup.
Reduction: Reduce the isolated imine with NaBH₄ in methanol or via catalytic hydrogenation. NaBH₄ can be used here because the more reactive starting carbonyl is no longer present.[21]
References
Baran, P. S., et al. (2011). Sequential Catalysis for the Production of Sterically Hindered Amines: Ru(II)-Catalyzed C–H Bond Activation and Hydrosilylation of Imines. ACS Catalysis. [Link]
Zhang, X., et al. (2025). Photoredox Fe-Catalyzed Aminoalkylation toward Sterically Hindered Chiral β-Amino Acids. Journal of the American Chemical Society. [Link]
Vantourout, J. C., et al. (2017). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. Journal of the American Chemical Society. [Link]
Lundgren, R. J., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. [Link]
Wang, Y., et al. (2022). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. [Link]
Nicastri, M. C., et al. (2020). Synthesis of Sterically Hindered Primary Amines by Concurrent Tandem Photoredox Catalysis. Journal of the American Chemical Society. [Link]
Lundgren, R. J., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. [Link]
Shaikh, A., et al. (2021). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances. [Link]
Holovach, S., et al. (2022). Effect of gem-difluorination on the key physicochemical properties relevant to medicinal chemistry: the case of functionalized cycloalkanes. Chemistry – A European Journal. [Link]
Wiehl, A., et al. (2024). Nitride Synthesis under High-Pressure, High-Temperature Conditions: Unprecedented In Situ Insight into the Reaction. Inorganic Chemistry. [Link]
da Silva, G. F., et al. (2016). CO2 Reaction Mechanisms with Hindered Alkanolamines: Control and Promotion of Reaction Pathways. Energy & Fuels. [Link]
Ono, T., et al. (1996). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[23][24]-Proton Shift Reaction.(1) Scope and Limitations. The Journal of Organic Chemistry. [Link]
Freitas, M. P. (2025). Difluorinated Cyclohexanes: Energetics and Intra- and Intermolecular Interactions. ChemPhysChem. [Link]
S. G. Obeid, et al. (2013). Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams. Organic Letters. [Link]
Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
G. Aleku, et al. (2025). Direct reductive amination of ketones with amines by reductive aminases. ResearchGate. [Link]
Das, B., et al. (2013). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Organic & Biomolecular Chemistry. [Link]
TMP Chem. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]
Dander, J. E., et al. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]
Grygorenko, O. O., et al. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]
Chemical Communications. (2023). Multifaceted reactions of difluorocarbene with amines: synthesis and mechanistic insights. Royal Society of Chemistry. [Link]
Freitas, M. P. (2025). Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions. ChemPhysChem. [Link]
amphoteros. (2014). Uphill battles in amide couplings. amphoteros. [Link]
Scott, J. S., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. [Link]
Ashenhurst, J. (2011). Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. [Link]
Grygorenko, O. O., et al. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]
Valeur, E., et al. (2017). The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. [Link]
Czégéni, C., et al. (2007). Thermal stability and thermal decomposition study of hindered amine light stabilizers. Polymer Degradation and Stability. [Link]
Studer, A., et al. (2022). Challenges and Breakthroughs in Selective Amide Activation. Chemistry – A European Journal. [Link]
Chemistry Steps. (2025). Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. [Link]
Rochelle, G. T., et al. (2012). Sterically Hindered Amine-Based Absorbents for the Removal of CO2 from Gas Streams. Chemical Reviews. [Link]
Maiz-Pastor, P., et al. (2024). Influence of Steric and Dispersion Interactions on the Thermochemistry of Crowded (Fluoro)alkyl Compounds. ResearchGate. [Link]
Fernández, I., et al. (2020). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. Journal of the American Chemical Society. [Link]
El-Aneed, A., et al. (2015). Steric parameters, molecular modeling and hydropathic interaction analysis of the pharmacology of para-substituted methcathinone analogues. British Journal of Pharmacology. [Link]
Study Mind. (n.d.). Conditions of the Haber Process (GCSE Chemistry). Study Mind. [Link]
A Guide to the Complete NMR Characterization of (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl: A Comparative Approach
Introduction In the landscape of modern drug discovery, the incorporation of fluorine into molecular scaffolds is a cornerstone strategy for modulating metabolic stability, lipophilicity, and binding affinity. The 4,4-di...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of modern drug discovery, the incorporation of fluorine into molecular scaffolds is a cornerstone strategy for modulating metabolic stability, lipophilicity, and binding affinity. The 4,4-difluorocyclohexyl moiety, in particular, serves as a valuable bioisostere for carbonyl or gem-dimethyl groups, offering unique conformational constraints and electronic properties. (1S)-1-(4,4-difluorocyclohexyl)ethanamine hydrochloride is a chiral building block that leverages these advantages, making its unambiguous structural verification paramount for regulatory submission and ensuring downstream synthetic success.
This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the comprehensive characterization of this key intermediate. We will explore the nuances of both ¹H and ¹⁹F NMR, present detailed experimental protocols, and contrast the depth of information gained from NMR with alternative analytical techniques such as mass spectrometry (MS) and high-performance liquid chromatography (HPLC). The focus is not merely on data presentation, but on the strategic rationale behind the analytical choices, empowering researchers to achieve self-validating, high-confidence structural elucidation.
The Unique Power of NMR for Fluorinated Compounds
While techniques like MS provide essential molecular weight information and HPLC assesses purity, neither can rival NMR's ability to deliver a complete, atom-by-atom structural picture in solution. For a molecule like (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl, NMR is indispensable for:
Confirming Constitutional Isomerism: Positively identifying the attachment of the ethanamine group to C1 and the gem-difluoro substitution at C4.
Verifying Stereochemistry: While 1D NMR can be consistent with the relative stereochemistry, more advanced techniques like Nuclear Overhauser Effect (NOE) spectroscopy would be required for de novo confirmation of the (1S) configuration, though this is typically confirmed by the synthetic route using a chiral starting material.
Providing Quantitative Information: NMR is an inherently quantitative technique, allowing for the direct measurement of purity against a certified reference standard (qNMR).
¹⁹F NMR, in particular, offers significant advantages due to the ¹⁹F nucleus's 100% natural abundance, high sensitivity (83% that of ¹H), and an exceptionally wide chemical shift range (~800 ppm), which minimizes signal overlap and enhances spectral clarity.[1]
Predicted ¹H and ¹⁹F NMR Spectral Analysis
The following analysis is based on established principles of NMR spectroscopy, including the effects of electronegativity, spin-spin coupling, and conformational dynamics.[2][3][4]
¹H NMR Spectrum: What to Expect
The ¹H NMR spectrum will present a series of distinct signals, each providing a piece of the structural puzzle. The presence of the chiral center at C1 renders the protons on the cyclohexyl ring diastereotopic, leading to more complex splitting patterns than in an achiral analogue.
Ammonium Protons (-NH₃⁺): When using a solvent like DMSO-d₆, these three protons are expected to appear as a broad singlet significantly downfield (typically δ > 8.0 ppm). Their chemical shift is highly dependent on solvent, concentration, and temperature. In D₂O, these protons will exchange with deuterium and the signal will disappear, a useful diagnostic experiment.[5]
Methine Proton (C1-H): This proton is adjacent to the electron-withdrawing ammonium group and is part of the cyclohexane ring. It is expected to be a complex multiplet in the δ 2.5 - 3.5 ppm range.
Cyclohexyl Protons (C2, C3, C5, C6-H): These eight protons will appear as a series of complex, overlapping multiplets in the upfield region, typically between δ 1.2 - 2.2 ppm. The complexity arises from geminal (²JHH), vicinal (³JHH), and potentially long-range couplings, further complicated by the diastereotopicity.
Methyl Protons (-CH₃): This group will appear as a clean doublet due to coupling with the C1 methine proton (³JHH ≈ 7 Hz), expected in the δ 1.2 - 1.5 ppm range.
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Key Couplings (J)
-NH₃⁺
> 8.0 (in DMSO-d₆)
broad singlet (br s)
None
C1-H
2.5 - 3.5
multiplet (m)
³JHH (to -CH₃), ³JHH (to C2/C6-H)
Cyclohexyl (-CH₂-)₄
1.2 - 2.2
overlapping multiplets (m)
²JHH, ³JHH, ³JHF, ⁴JHF
-CH₃
1.2 - 1.5
doublet (d)
³JHH (~7 Hz to C1-H)
Table 1: Predicted ¹H NMR data for (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl.
¹⁹F NMR Spectrum: A Clear Window into the Core
The ¹⁹F NMR spectrum provides a direct and unambiguous signal for the fluorine atoms. At room temperature, the rapid chair-flipping of the cyclohexane ring makes the two fluorine atoms chemically equivalent, resulting in a single primary signal.
Gem-Difluoro Group (-CF₂-): A single, complex signal is expected. The chemical shift for aliphatic -CF₂- groups typically falls within the range of -90 to -110 ppm relative to CFCl₃ (δ=0 ppm).[6] This signal will be split into a complex multiplet due to coupling with protons on the adjacent C3 and C5 positions (³JHF) and potentially weaker long-range couplings. Proton-decoupled ¹⁹F NMR can be used to simplify this multiplet into a singlet, confirming that all splitting is due to H-F coupling.
Fluorine Assignment
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity (¹H-coupled)
Key Couplings (J)
C4-F₂
-90 to -110 (vs. CFCl₃)
multiplet (m)
³JHF (to C3/C5-H), ⁴JHF (to C2/C6-H)
Table 2: Predicted ¹⁹F NMR data for (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl.
Comparison with Alternative Analytical Techniques
While powerful, NMR is best utilized as part of a comprehensive analytical workflow.
High sensitivity, suitable for complex mixtures, provides accurate mass.
Does not provide definitive structural connectivity, potential to miss fluorinated byproducts, ionization efficiency varies between compounds.[7][8][9]
HPLC-UV/ELSD
Purity assessment, retention time for identification against a standard.
Robust, reproducible, excellent for purity determination and method validation.
Provides no structural information beyond comparison to a known standard.
The synergy between these techniques is crucial. Recent studies have shown that relying solely on LC-MS for the analysis of fluorinated compounds can result in incomplete fluorine mass balances, potentially missing key byproducts.[7][10] Combining LC-HRMS with quantitative ¹⁹F NMR ensures a more complete and accurate profile of all fluorine-containing species in a sample.[8]
Experimental Protocols
The following protocols are designed to yield high-quality, unambiguous data for regulatory and research purposes.
Protocol 1: 1D ¹H and ¹⁹F NMR Acquisition
This protocol outlines the standard procedure for acquiring routine 1D spectra for structural confirmation.
Sample Preparation:
Accurately weigh 5-10 mg of (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl.
Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Causality: DMSO-d₆ is an excellent choice as it readily dissolves the hydrochloride salt and has a slow rate of proton exchange, allowing for the observation of the -NH₃⁺ protons.[5] Alternatively, D₂O can be used, which will result in the exchange and disappearance of the -NH₃⁺ signal, simplifying the spectrum.
Vortex briefly to ensure complete dissolution and transfer the solution to a 5 mm NMR tube.
Instrument Setup (for a 400 MHz Spectrometer):
Insert the sample into the spectrometer and allow it to thermally equilibrate for 5 minutes.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity (line width of <0.8 Hz on a reference singlet is ideal).
¹H Spectrum Acquisition:
Load a standard proton experiment.
Set the spectral width to cover a range of -1 to 14 ppm.
Use a 30° pulse angle and a relaxation delay (d1) of 2 seconds.
Acquire 16 scans.
Process the data with Fourier transformation, automatic phase and baseline correction.
Reference the spectrum to the residual DMSO solvent peak at δ 2.50 ppm.[11]
¹⁹F Spectrum Acquisition:
Switch the probe to the ¹⁹F channel.
Load a standard ¹⁹F experiment with proton decoupling (e.g., using WALTZ-16). Causality: Decoupling removes the H-F splitting, simplifying the spectrum to a singlet and confirming the chemical equivalence of the two fluorine atoms.
Set the spectral center based on the expected chemical shift (e.g., -100 ppm).
Acquire 64 scans.
Process the data and reference the spectrum using an external standard like CFCl₃ or a secondary internal standard like hexafluorobenzene (HFB, δ = -164.9 ppm).[8]
Repeat the acquisition without proton decoupling to observe the H-F coupling patterns.
Protocol 2: 2D ¹H-¹⁹F HETCOR for Unambiguous Assignment
A Heteronuclear Correlation (HETCOR) experiment is invaluable for definitively linking the fluorine atoms to specific protons on the cyclohexane ring.
Sample Preparation: As described in Protocol 1. A slightly more concentrated sample (15-20 mg) is beneficial.
Instrument Setup: Lock and shim as in Protocol 1.
Experiment Acquisition:
Load a standard gradient-selected ¹H-¹⁹F HETCOR pulse sequence.
Set the ¹H spectral width from 0 to 4 ppm and the ¹⁹F spectral width to cover the region around the fluorine signal.
Optimize the transfer delay based on an estimated average H-F coupling constant (e.g., set for a J value of ~15-20 Hz).
Acquire data with 8-16 scans per increment over 256 increments in the indirect (¹⁹F) dimension.
Data Processing:
Apply Fourier transformation in both dimensions.
Phase and baseline correct the 2D spectrum.
The resulting spectrum will show a cross-peak correlating the ¹⁹F chemical shift with the chemical shifts of the protons it is coupled to, primarily the protons at C3 and C5.
Visualization of Workflows and Relationships
// Dummy node for image
mol [pos="2.5,1.5!", width="5", height="3"];
The rigorous structural characterization of fluorinated pharmaceutical intermediates like (1S)-1-(4,4-difluorocyclohexyl)ethanamine HCl is a non-negotiable aspect of drug development. While a suite of analytical tools is necessary for full quality control, NMR spectroscopy stands alone in its capacity to provide a complete, unambiguous, and quantitative structural portrait in a single set of experiments. By leveraging both ¹H and the highly sensitive ¹⁹F nucleus, and by employing advanced techniques like 2D HETCOR when necessary, researchers can build a self-validating system of analysis. This approach not only confirms the identity and purity of the target molecule but also provides the deep structural insight required for confident decision-making in the complex pipeline of pharmaceutical development.
References
Jefford, C. W., Hill, D. T., & Ramey, K. C. (1970). Fluorine NMR. Spectra of conformationally constrained Gem‐difluorocyclohexanes. Helvetica Chimica Acta, 53(5), 1184-1191. [Link]
Getzinger, G. J., et al. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology, 58(7), 3217–3227. [Link]
Krivokapic, A., et al. (2021). A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective. Journal of Medicinal Chemistry, 64(5), 2645–2657. [Link]
Getzinger, G. J., et al. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. ResearchGate. [Link]
Bruker Corporation. (n.d.). HETCOR Experiments in Solid-State NMR. Bruker Application Note. [Link]
LCGC International. (2025). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. LCGC International. [Link]
Tecmag, Inc. (n.d.). HETCOR (C, H Correlation by Polarization Transfer) SOLUTION APPLICATION. Scribd. [Link]
Jonas, J., Allerhand, A., & Gutowsky, H. S. (1965). Fluorine NMR Spectra and Conformational Isomerization of 1,1‐Difluorocyclohexane. The Journal of Chemical Physics, 42(9), 3396-3399. [Link]
ResearchGate. (2018). Can the salt form of my organic compound be determined using NMR?. ResearchGate. [Link]
University of Rochester Chemistry Department. (n.d.). Protocols - NMR Facility. University of Rochester. [Link]
Oregon State University. (2022). 1H NMR Chemical Shift. Oregon State University Chemistry LibreTexts. [Link]
ResearchGate. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. ResearchGate. [Link]
UC Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. UCSB Chemistry and Biochemistry NMR Facility. [Link]
Jamari, N. L. A., et al. (2017). Perfluorinated compounds detection using non-target analysis of RP-HPLC-ICPMS/MS. University of Aberdeen. [Link]
Reich, H. J. (2020). NMR Spectroscopy: 1H NMR Chemical Shifts. ACS Division of Organic Chemistry. [Link]
Hong, M. (2022). Solid-State NMR 19F−1H−15N Correlation Experiments for Resonance Assignment and Distance Measurements of Multifluorinated Proteins. Hong Lab, MIT. [Link]
National Institutes of Health. (n.d.). Amine-Directed Mizoroki-Heck Arylation of Free Allylamines. Supporting Information. [Link]
Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]
RSC Publishing. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Supplementary Information. [Link]
Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. [Link]
Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]
Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. r/OrganicChemistry. [Link]
University of Wisconsin-Madison. (n.d.). 1H-NMR Chemical Shift Table. CHEM 344 Course Materials. [Link]
chiral HPLC method validation for (1S)-1-(4,4-difluorocyclohexyl)ethanamine enantiomeric purity
Chiral HPLC Method Validation for (1S)-1-(4,4-difluorocyclohexyl)ethanamine Enantiomeric Purity: A Comparative Guide Executive Summary The accurate determination of enantiomeric purity is a Critical Quality Attribute (CQ...
Author: BenchChem Technical Support Team. Date: March 2026
Chiral HPLC Method Validation for (1S)-1-(4,4-difluorocyclohexyl)ethanamine Enantiomeric Purity: A Comparative Guide
Executive Summary
The accurate determination of enantiomeric purity is a Critical Quality Attribute (CQA) in modern drug development. For chiral primary aliphatic amines like (1S)-1-(4,4-difluorocyclohexyl)ethanamine, analytical method development presents a unique dual challenge: achieving high enantioselectivity while overcoming the molecule's lack of a strong UV chromophore. This guide objectively compares three leading chromatographic platforms—Crown Ether Chiral Stationary Phases (CSPs), Polysaccharide CSPs, and Indirect Derivatization—and provides a comprehensive, self-validating experimental protocol grounded in the latest ICH Q2(R2) validation guidelines[1].
Mechanistic Profiling & Platform Comparison
(1S)-1-(4,4-difluorocyclohexyl)ethanamine features a primary amine adjacent to a highly lipophilic, electron-withdrawing difluorocyclohexyl ring. Because it lacks aromaticity, standard UV detection (e.g., 254 nm) is ineffective. The analytical strategy must either operate at low UV wavelengths (200–210 nm) using highly transparent mobile phases or utilize derivatization to introduce a chromophore[2].
Direct Separation via Crown Ether CSPs (The Gold Standard)
Columns such as the Daicel Crownpak CR-I(+) utilize a chiral 18-crown-6 tetracarboxylic acid derivative.
Causality of Mechanism: The crown ether cavity is sterically and electronically perfectly sized to encapsulate primary ammonium ions (
−NH3+
) via host-guest complexation and hydrogen bonding[3].
Causality of Conditions: To force the analyte into its protonated state, the mobile phase must be highly acidic (pH 1.0–2.0). Perchloric acid (
HClO4
) is universally selected over trifluoroacetic acid (TFA) because
HClO4
is virtually transparent at 200 nm, allowing for the detection of aliphatic amines[2]. Lowering the column temperature (15–25°C) often enhances resolution, as the inclusion complexation is an exothermic process.
Direct Separation via Polysaccharide CSPs (The Versatile Alternative)
Immobilized amylose-based columns, such as Chiralpak IG, separate enantiomers via hydrogen bonding, dipole-dipole interactions, and steric fit within the polymer clefts[4].
Causality of Conditions: Free primary amines strongly interact with residual silanols on the silica support, causing severe peak tailing. Therefore, basic additives like diethylamine (DEA) are mandatory to mask these active sites, often paired with TFA to create a dynamic ion-pairing buffer[5].
Indirect Separation via Derivatization (The High-Sensitivity Workaround)
Reacting the primary amine with a chiral derivatizing agent (e.g., Mosher's acid) or an achiral fluorescent tag (e.g., OPA or NBD) transforms the analyte[6].
Causality of Conditions: This approach drastically improves the Limit of Detection (LOD) by introducing a strong chromophore/fluorophore. The resulting diastereomers or tagged enantiomers can then be separated on standard achiral C18 columns or polysaccharide CSPs. However, it introduces sample preparation variability and potential kinetic resolution artifacts.
Figure 1: Decision tree for selecting a chiral separation strategy for primary aliphatic amines.
Table 1: Comparative Evaluation of Chiral Separation Platforms
Platform
Primary Mechanism
Key Advantages
Primary Limitations
Optimal Detection
Crownpak CR-I(+)
Host-Guest Complexation
Exceptional selectivity for primary amines; simple mobile phase.
Requires pH < 2.0; incompatible with basic analytes.
UV (200-210 nm) or LC-MS
Chiralpak IG
H-Bonding & Steric Fit
Broad solvent compatibility; robust under normal/reversed phase.
Extremely high sensitivity; utilizes standard achiral columns.
Labor-intensive prep; risk of derivatization artifacts.
UV (254 nm) or Fluorescence
Experimental Methodology: A Self-Validating Protocol
To ensure data integrity, the following protocol for the Crown Ether method operates as a self-validating system. It incorporates mandatory System Suitability Testing (SST) that must pass before any sample analysis proceeds, ensuring the system verifies its own performance in real-time.
Chromatographic Conditions:
Column: Daicel Crownpak CR-I(+) (150 mm × 3.0 mm, 3 µm)
Mobile Phase: Water (adjusted to pH 1.5 with Perchloric Acid) / Acetonitrile (90:10, v/v). Note: The minor organic modifier reduces hydrophobic retention of the difluorocyclohexyl group, sharpening the peaks[7].
Flow Rate: 0.4 mL/min
Column Temperature: 20°C (Strictly controlled to maintain complexation stability)
Detection: UV at 205 nm
Step-by-Step Execution:
Mobile Phase Preparation: Add
HClO4
dropwise to HPLC-grade water until pH 1.5 is reached. Filter through a 0.22 µm membrane. Mix with Acetonitrile.
System Equilibration: Purge the column with the mobile phase for at least 30 column volumes until the baseline is stable at 205 nm.
System Suitability Testing (SST): Inject a resolution mixture containing equal parts (1S) and (1R) enantiomers (0.1 mg/mL each).
Self-Validation Gate: The sequence automatically aborts if Resolution (
Rs
) < 1.5, Tailing Factor (
Tf
) > 1.5, or if the %RSD of the (1S) peak area across 5 replicate injections exceeds 2.0%.
Sample Analysis: Inject the API sample prepared at 2.0 mg/mL. The high concentration is required to detect the (1R) impurity at the 0.1% level due to the low UV molar absorptivity.
ICH Q2(R2) Method Validation Framework
The ICH Q2(R2) guideline, which became legally effective in June 2024, mandates a lifecycle approach to analytical procedure validation[1][8]. Validation is no longer a one-time event but a continuous demonstration that the method is "fit for its intended purpose"[1].
Figure 2: ICH Q2(R2) analytical method validation lifecycle for enantiomeric purity.
Table 2: ICH Q2(R2) Validation Parameters and Acceptance Criteria
Validation Parameter
ICH Q2(R2) Methodology
Typical Acceptance Criteria
Specificity
Inject blank, (1S) API, (1R) impurity, and forced degradation samples[9].
No interfering peaks at the retention times of (1S) or (1R).
Rs≥1.5
.
LOD & LOQ
Determine via Signal-to-Noise (S/N) ratio of the (1R) peak at low concentrations[6].
SST criteria (
Rs≥1.5
) must be met across all varied conditions.
Conclusion
For the determination of enantiomeric purity of (1S)-1-(4,4-difluorocyclohexyl)ethanamine, Crown Ether CSPs provide the most mechanistically elegant and reliable separation due to their specific host-guest interaction with primary amines. While polysaccharide columns offer broader solvent compatibility, they require complex additive tuning to prevent tailing. Regardless of the chosen platform, rigorous adherence to the updated ICH Q2(R2) guidelines ensures the method is robust, self-validating, and fully compliant for regulatory submission.
References
IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]
International Council for Harmonisation (ICH). (2022). Validation of Analytical Procedure Q2(R2). Retrieved from [Link]
National Institutes of Health (PMC). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Retrieved from [Link]
LCGC International. (2022). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. Retrieved from [Link]
National Institutes of Health (PMC). Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. Retrieved from [Link]
Semantic Scholar. Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. Retrieved from[Link]
National Institutes of Health (PMC). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]
Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]
ResearchGate. (2025). A Validated Chiral HPLC Method for the Determination of Enantiomeric Purity. Retrieved from [Link]
The Fluorinated Fold: A Comparative Guide to Difluorocyclohexyl and Unsubstituted Cyclohexyl Analogs in Medicinal Chemistry
In the intricate dance of drug design, the strategic modification of molecular scaffolds is paramount to achieving desired pharmacological profiles. Among the vast arsenal of bioisosteric replacements, the substitution o...
Author: BenchChem Technical Support Team. Date: March 2026
In the intricate dance of drug design, the strategic modification of molecular scaffolds is paramount to achieving desired pharmacological profiles. Among the vast arsenal of bioisosteric replacements, the substitution of a hydrogen atom with fluorine has become a cornerstone of modern medicinal chemistry. This guide provides an in-depth, data-driven comparison of the 4,4-difluorocyclohexyl moiety and its unsubstituted cyclohexyl counterpart, offering researchers and drug development professionals a clear perspective on the nuanced yet profound impact of this substitution. We will delve into the fundamental physicochemical differences, their influence on drug-like properties, and provide practical experimental guidance for evaluating these critical parameters.
The Rationale for Cyclohexyl Fluorination: Beyond Simple Isosterism
The cyclohexyl group is a ubiquitous fragment in drug molecules, often employed to introduce three-dimensionality, serve as a hydrophobic space-filler, or act as a rigid version of a flexible alkyl chain to reduce entropic penalties upon binding.[1] The decision to introduce a gem-dinal difluoro substitution at the 4-position is a strategic one, aimed at modulating a range of properties that are critical for a molecule's success as a drug candidate. These include lipophilicity, metabolic stability, and the electronic nature of adjacent functional groups.[2][3]
Physicochemical Properties: A Tale of Two Rings
The introduction of two fluorine atoms onto the cyclohexyl ring dramatically alters its intrinsic properties. The high electronegativity of fluorine creates a strong C-F bond dipole, which in the case of the 4,4-difluoro substitution, imparts a significant local dipole moment to the ring. This seemingly simple change has a cascading effect on several key physicochemical parameters relevant to drug action.
Lipophilicity (logP/logD): A Counterintuitive Decrease
A common misconception is that fluorination invariably increases lipophilicity. In the case of gem-difluorination of a cyclohexane ring, the opposite is often true. The introduction of the polar C-F bonds can lead to a significant decrease in lipophilicity, as measured by the logarithm of the partition coefficient (logP) or distribution coefficient (logD).[4][5]
Table 1: Comparison of logP values for cyclohexane and 1,1-difluorocyclohexane.
This reduction in lipophilicity can be advantageous in drug design, helping to mitigate issues associated with high logP values, such as poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[6] The more polarized surface of the difluorocyclohexyl ring can engage in more favorable interactions with water, contributing to its increased hydrophilicity compared to the non-polar, greasy nature of the unsubstituted cyclohexyl ring.[7]
Metabolic Stability: Blocking the Path of Oxidation
One of the most compelling reasons to employ the difluorocyclohexyl motif is to enhance metabolic stability.[8][9] The cytochrome P450 (CYP) family of enzymes, major players in drug metabolism, often target electron-rich C-H bonds for oxidation.[10] The strong, non-polarizable C-F bond is significantly less susceptible to this enzymatic attack. By replacing a methylene group with a difluoromethylene group, medicinal chemists can effectively "block" a potential site of metabolism.[9]
While a direct comparison of the metabolic stability of isolated difluorocyclohexane versus cyclohexane is not commonly reported, the principle is well-established in numerous drug discovery programs. For instance, the strategic incorporation of fluorine has been shown to significantly improve the half-life of drug candidates by preventing hydroxylation at the fluorinated position.[11]
}
caption: "Metabolic fate of cyclohexyl vs. difluorocyclohexyl analogs."
pKa Modulation: The Inductive Effect of Fluorine
The electron-withdrawing nature of fluorine atoms can exert a powerful inductive effect on the pKa of nearby acidic or basic functional groups.[11][12] This can be a critical tool for optimizing the ionization state of a drug at physiological pH, which in turn influences its solubility, permeability, and target engagement.
For example, the introduction of a difluorocyclohexyl group adjacent to a basic amine will lower the pKa of that amine compared to the unsubstituted cyclohexyl analog.[12] This is due to the stabilization of the protonated form by the electron-withdrawing fluorine atoms. Conversely, for an acidic functional group, the pKa would be lowered, making it more acidic.
Compound
pKa of adjacent amine (Predicted)
Cyclohexylamine
~10.6
4,4-Difluorocyclohexylamine
~9.5
Table 2: Predicted pKa values of cyclohexylamine and 4,4-difluorocyclohexylamine.
This ability to fine-tune pKa can be instrumental in improving oral bioavailability by modulating the charge state of a molecule as it traverses the gastrointestinal tract.
Conformational Preferences: A Subtle Shift with Significant Consequences
The chair conformation is the most stable for both cyclohexane and 4,4-difluorocyclohexane.[13] However, the introduction of the C-F bonds can influence the conformational preferences of substituents on the ring. The gauche effect, where a conformation with vicinal electronegative substituents is favored, can play a role in the overall shape of the molecule.[14] While the 4,4-difluoro substitution does not introduce vicinal fluorine atoms, the localized dipole can influence the orientation of other polar groups on the molecule. This can have a subtle but significant impact on the molecule's ability to adopt the optimal conformation for binding to its biological target.[15]
}
caption: "Conformational considerations for drug design."
Case Studies in Drug Discovery
The utility of the difluorocyclohexyl motif is not merely theoretical. Several successful drug discovery programs have leveraged its unique properties. For example, in the development of PARP-1 inhibitors, the incorporation of a 4,4-difluorocyclohexyl group was a key optimization step leading to the potent and orally available inhibitor NMS-P118.[16] Similarly, novel difluorocyclohexyl derivatives have been explored as modulators of IL-17 for the treatment of inflammatory and autoimmune diseases.[17][18] These examples underscore the practical benefits of this strategic fluorination.
Experimental Protocols for Evaluation
To empirically assess the impact of difluorocyclohexyl substitution, a series of in vitro assays are essential.
Determination of Lipophilicity (logP/logD)
Protocol: Shake-Flask Method (OECD Guideline 107)
Preparation of Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
Partitioning: Add a small aliquot of the stock solution to a mixture of n-octanol and water (or a buffer of physiological pH for logD) in a screw-cap tube.
Equilibration: Shake the tube vigorously for a set period (e.g., 24 hours) at a constant temperature to allow for partitioning equilibrium to be reached.
Phase Separation: Centrifuge the tube to ensure complete separation of the n-octanol and aqueous phases.
Quantification: Carefully remove an aliquot from each phase and determine the concentration of the test compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).
Calculation: The logP (or logD) is calculated as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.
}
caption: "Workflow for logP/logD determination."
Metabolic Stability Assay
Protocol: Liver Microsomal Stability Assay
Preparation of Microsomes: Thaw cryopreserved liver microsomes (human, rat, etc.) on ice and dilute to the desired concentration in a suitable buffer.
Incubation Mixture: In a 96-well plate, combine the test compound, liver microsomes, and a buffer.
Initiation of Reaction: Pre-incubate the mixture at 37°C, then add a solution of NADPH (a required cofactor for CYP enzymes) to initiate the metabolic reaction.
Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analysis: Centrifuge the plate to pellet the precipitated protein. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.
Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the line is the rate of degradation, from which the in vitro half-life (t1/2) can be calculated.
}
caption: "Workflow for metabolic stability assay."
Conclusion
The strategic replacement of a cyclohexyl with a 4,4-difluorocyclohexyl group is a powerful tactic in the medicinal chemist's toolbox. This substitution can lead to a favorable reduction in lipophilicity, a significant improvement in metabolic stability, and the ability to fine-tune the pKa of neighboring functional groups. While the conformational impact is more subtle, it can still influence the adoption of a bioactive conformation. The data and case studies presented in this guide demonstrate that the difluorocyclohexyl moiety is more than just a simple bioisostere; it is a strategic tool for rationally designing drug candidates with improved physicochemical and pharmacokinetic properties. As with any molecular modification, the effects are context-dependent, and empirical validation through the experimental protocols outlined is crucial for successful drug development.
References
Moir, M., & O'Hagan, D. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry, 64(14), 9857-9873. [Link]
Mykhailiuk, P. K. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19), e202200331. [Link]
Sun, H., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry, 16, 2236-2244. [Link]
Schimler, S. D., et al. (2018). Metabolism and hydrophilicity of the polarised 'Janus face' all-cis tetrafluorocyclohexyl ring, a candidate motif for drug discovery. Chemical Science, 9(13), 3355-3361. [Link]
Peters, U., et al. (2018). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. MedChemComm, 9(4), 723-728. [Link]
Sabnis, R. W. (2021). Novel Difluorocyclohexyl Derivatives as IL-17 Modulators for Treating Inflammatory and Autoimmune Diseases. ACS Medicinal Chemistry Letters, 12(12), 1883-1884. [Link]
Peters, U., et al. (2018). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. ResearchGate. [Link]
Peters, U., et al. (2018). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. RSC Publishing. [Link]
Scott, E., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. RSC Chemical Science. [Link]
Hodges, J. A. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. [Link]
Mykhailiuk, P. K. (2020). Marketed and experimental drug molecules containing gem-difluorocycloalkyl groups. ResearchGate. [Link]
Hodges, J. A. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]
Scott, E., et al. (2021). Turning the Other Cheek: Influence of the cis-Tetrafluorocyclohexyl Motif on Physicochemical and Metabolic Properties. PMC. [Link]
Hodges, J. A. (2022). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]
Papeo, G., et al. (2021). Discovery of 2-[1-(4,4-Difluorocyclohexyl)piperidin-4-yl]-6-fluoro-3-oxo-2,3-dihydro-1H-isoindole-4-carboxamide (NMS-P118): A Potent, Orally Available, and Highly Selective PARP-1 Inhibitor for Cancer Therapy. Journal of Medicinal Chemistry, 64(6), 3339-3359. [Link]
Shibuya, A., et al. (1998). Preparation of difluoro analogs of CCGs and their pharmacological evaluations. Bioorganic & Medicinal Chemistry Letters, 8(15), 1979-1984. [Link]
Sabnis, R. W. (2021). Novel Difluorocyclohexyl Derivatives as IL-17 Modulators for Treating Inflammatory and Autoimmune Diseases. PubMed. [Link]
Mykhailiuk, P. K. (2021). A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. ResearchGate. [Link]
Hodges, J. A. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ResearchGate. [Link]
Scott, E., et al. (2023). Organolanthanum enabled synthesis and divergent catalytic functionalization of gem-difluorocyclobutanols. ChemRxiv. [Link]
Salan, J. S., et al. (2016). Stacking with No Planarity? PMC. [Link]
Moir, M., & O'Hagan, D. (2021). The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry, 17, 25-45. [Link]
O'Hagan, D. (2025). Easy chairs: The conformational preferences of polyfluorocyclohexanes. ResearchGate. [Link]
Cobb, S. L., & O'Hagan, D. (2020). Janus All‐Cis 2,3,4,5,6‐Pentafluorocyclohexyl Building Blocks Applied to Medicinal Chemistry and Bioactives Discovery. Chemistry – A European Journal, 26(44), 9877-9882. [Link]
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Ibrahim, N., et al. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. Molecules, 28(4), 1973. [Link]
Moir, M., & O'Hagan, D. (2016). Organofluorine chemistry: Difluoromethylene motifs spaced 1,3 to each other imparts facial polarity to a cyclohexane ring. Beilstein Journal of Organic Chemistry, 12, 281-286. [Link]
Zhang, Y., et al. (2024). Photochemical selective difluoroalkylation reactions of bicyclobutanes: direct sustainable pathways to functionalized bioisosteres for drug discovery. Green Chemistry. [Link]
Moir, M., & O'Hagan, D. (2020). Vicinal difluorination as a C=C surrogate: an analog of piperine with enhanced solubility, photostability, and acetylcholinesterase inhibitory activity. Beilstein Journal of Organic Chemistry, 16, 2682-2688. [Link]
Wdowik, T., et al. (2024). gem-Difluorovinyl and trifluorovinyl Michael acceptors in the synthesis of α,β-unsaturated fluorinated and nonfluorinated amides. Beilstein Journal of Organic Chemistry, 20, 1-10. [Link]
Unknown. (2012). Application of Bioisosteres in Drug Design. [Link]
Al-Majid, A. M., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(16), 6069. [Link]
Mykhailiuk, P. K. (2019). Synthesis of gem‐Difluoro Olefins through C−H Functionalization and β‐fluoride Elimination Reactions. Chemistry – A European Journal, 25(54), 12503-12507. [Link]
Safferthal, M., et al. (2024). The impact of side-chain fluorination on proton-bound phenylalanine dimers: a cryogenic infrared spectroscopic study. Freie Universität Berlin. [Link]
Mykhailiuk, P. K. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. PubMed. [Link]
O'Hagan, D. (2021). Fluorinated Rings: Conformation and Application. PubMed. [Link]
Churcher, I., et al. (2006). 4-substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(2), 280-284. [Link]
Dalal Institute. Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). [Link]
Kim, J. Y., et al. (2022). A bioisosteric approach to the discovery of novel N-aryl-N'-[4-(aryloxy)cyclohexyl]squaramide-based activators of eukaryotic initiation factor 2 alpha (eIF2α) phosphorylation. European Journal of Medicinal Chemistry, 240, 114501. [Link]
Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. [Link]
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Ko, J., et al. (2022). Design and Synthesis of (Z)-5-(Substituted benzylidene)-3-cyclohexyl-2-thioxothiazolidin-4-one Analogues as Anti-Tyrosinase and Antioxidant Compounds: In Vitro and In Silico Insights. Antioxidants, 11(10), 1918. [Link]
Drug Hunter. (2025). Top 10 Most Popular Drug Hunter Case Studies of 2025. [Link]
Comparative Guide: Mass Spectrometry Platforms for the Fragmentation Analysis of (1S)-1-(4,4-Difluorocyclohexyl)ethanamine
Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals. Executive Summary (1S)-1-(4,4-difluorocyclohexyl)ethanamine (C8H15F2N) is a critical chiral building block utilized in the s...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals.
Executive Summary
(1S)-1-(4,4-difluorocyclohexyl)ethanamine (C8H15F2N) is a critical chiral building block utilized in the synthesis of modern fluorinated therapeutics. Accurate structural elucidation and trace-level quantification of this amine are paramount during pharmaceutical development. This guide objectively compares the performance of High-Resolution Quadrupole Time-of-Flight (LC-ESI-Q-TOF) against Nominal Mass Triple Quadrupole (LC-ESI-QqQ) mass spectrometry. By detailing the mechanistic fragmentation pathways and providing a self-validating experimental protocol, this document serves as an authoritative reference for analytical workflow optimization.
Analyte Profiling & Mechanistic Fragmentation
Understanding the gas-phase dissociation of (1S)-1-(4,4-difluorocyclohexyl)ethanamine is essential for selecting appropriate Multiple Reaction Monitoring (MRM) transitions or interpreting high-resolution spectra.
Causality of Fragmentation Pathways
When ionized via Electrospray Ionization (ESI) in positive mode, the molecule forms a stable protonated precursor ion [M+H]+ at m/z 164.1251. Upon Collision-Induced Dissociation (CID), three primary mechanistic pathways dictate the fragmentation pattern:
Alpha-Cleavage (Base Peak Formation): Aliphatic amines are heavily predisposed to alpha-cleavage[1]. The ionization process localizes the charge on the nitrogen atom. To stabilize this charge, the adjacent C-C bond (between the chiral center and the cyclohexyl ring) undergoes homolytic cleavage. This yields a highly stable, resonance-stabilized iminium cation ([C2H6N]+) at m/z 44.0500[2].
Sequential HF Elimination: Fluorinated aliphatic rings exhibit characteristic neutral losses of hydrogen fluoride (20.0062 Da) during CID[3]. The thermodynamic stability of the C-F bond is overcome by the formation of a conjugated alkene system. For a gem-difluoro moiety, sequential elimination of two HF molecules is highly probable, shifting the mass from m/z 147.0985 to 127.0923, and finally to 107.0861.
Ammonia Loss: As a primary amine, the precursor ion readily expels neutral NH3 (17.0265 Da), generating a difluorocyclohexyl-ethyl carbocation at m/z 147.0985[4].
Fig 1: Proposed MS/MS fragmentation pathway of (1S)-1-(4,4-difluorocyclohexyl)ethanamine.
Platform Comparison: LC-ESI-Q-TOF vs. LC-ESI-QqQ
Choosing the correct MS platform depends on whether the goal is structural confirmation (e.g., impurity profiling) or high-throughput quantification (e.g., pharmacokinetics).
Table 1: Platform Performance Comparison
Analytical Feature
LC-ESI-Q-TOF (e.g., Agilent 6546)
LC-ESI-QqQ (e.g., Waters Xevo TQ-XS)
Advantage for Analyte
Mass Accuracy
< 2 ppm (Exact Mass)
± 0.5 Da (Nominal Mass)
Q-TOF: Differentiates isobaric impurities.
Sensitivity (LOD)
~1-5 ng/mL
< 10 pg/mL
QqQ: Superior for trace-level quantification.
Acquisition Mode
Full Scan / Auto MS/MS
MRM (Multiple Reaction Monitoring)
QqQ: Eliminates background noise effectively.
Structural ID
Excellent (Isotope fidelity)
Poor (Relies on known transitions)
Q-TOF: Confirms sequential HF losses accurately.
Table 2: Exact vs. Nominal Mass Fragments
Fragment Identity
Molecular Formula
Theoretical Exact Mass (Q-TOF)
Nominal Mass (QqQ)
Mass Error Limit
Precursor Ion
[C8H16F2N]+
164.1251 Da
164 Da
< 5 ppm
Alpha-Cleavage
[C2H6N]+
44.0500 Da
44 Da
< 5 ppm
Loss of NH3
[C8H13F2]+
147.0985 Da
147 Da
< 5 ppm
Loss of NH3 + HF
[C8H12F]+
127.0923 Da
127 Da
< 5 ppm
Loss of NH3 + 2HF
[C8H11]+
107.0861 Da
107 Da
< 5 ppm
Experimental Protocol (Self-Validating System)
To ensure trustworthiness and reproducibility, the following protocol incorporates a System Suitability Test (SST) that acts as a self-validating mechanism before sample acquisition.
Step-by-Step Methodology
Step 1: Sample Preparation
Accurately weigh 1.0 mg of the (1S)-1-(4,4-difluorocyclohexyl)ethanamine reference standard.
Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.
Dilute to a working concentration of 100 ng/mL using the Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).
Step 2: Chromatographic Separation
Column: C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min.
Step 3: Self-Validating System Suitability Test (SST)
Causality: Before running unknown samples, the system must prove it can accurately resolve the target mass and maintain baseline sensitivity. Without this, signal suppression or mass drift could yield false negatives.
Action: Inject a blank (solvent only) followed by the 100 ng/mL standard.
Acceptance Criteria: The blank must show no peak at m/z 164.1251 (S/N < 3). The standard must elute with a Gaussian peak shape, S/N > 100, and a mass error of ≤ 5 ppm (for Q-TOF). If these criteria fail, the system is strictly not validated for the analytical run.
Step 4: MS/MS Acquisition
Ionization: ESI Positive mode.
Capillary Voltage: 3.5 kV.
Collision Energy (CE): Ramp from 10 eV to 40 eV.
Note: Lower collision energies (10-15 eV) favor the [M+H-NH3]+ ion (m/z 147), while higher energies (25-35 eV) drive the alpha-cleavage (m/z 44) and sequential HF losses (m/z 107).
Fig 2: Self-validating LC-MS/MS experimental workflow for structural elucidation and quantification.
References
Chemistry LibreTexts. "6.5: Amine Fragmentation". Organic Chemistry. Available at:[Link]
JoVE. "Mass Spectrometry of Amines". Journal of Visualized Experiments. Available at:[Link]
Radnoff et al. "Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species". The Journal of Physical Chemistry Letters, 2024. Available at:[Link]
Chemistry LibreTexts. "12.3: Mass Spectrometry of Some Common Functional Groups". Organic Chemistry. Available at:[Link]
Validating the Metabolic Stability of (1S)-1-(4,4-Difluorocyclohexyl)ethanamine Derivatives In Vitro: A Comparative Guide
Target Audience: Researchers, Scientists, and Drug Development Professionals Content Focus: Structural Bioisosterism, In Vitro ADME Profiling, and Assay Methodology Executive Summary In modern drug discovery, optimizing...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Content Focus: Structural Bioisosterism, In Vitro ADME Profiling, and Assay Methodology
Executive Summary
In modern drug discovery, optimizing the pharmacokinetic (PK) profile of a lead compound is often bottlenecked by rapid hepatic clearance. While incorporating sp³-rich aliphatic rings—such as cyclohexyl moieties—can improve target selectivity and solubility, these rings frequently introduce "soft" metabolic liabilities that are rapidly oxidized by cytochrome P450 (CYP450) enzymes.
The integration of the (1S)-1-(4,4-difluorocyclohexyl)ethanamine building block has emerged as a premier bioisosteric strategy to overcome these liabilities. This guide objectively compares the metabolic stability of derivatives utilizing this fluorinated moiety against traditional unsubstituted cyclohexyl and phenyl alternatives. By detailing the mechanistic causality behind its superior performance and providing a self-validating in vitro experimental protocol, this guide equips drug developers with the actionable data needed to optimize lead compounds.
Mechanistic Rationale: The Causality of Fluorination
To understand why the (1S)-1-(4,4-difluorocyclohexyl)ethanamine moiety outperforms its non-fluorinated counterparts, we must examine the thermodynamics and physicochemical shifts occurring at the active site of hepatic enzymes.
Thermodynamic Blockade of Hydrogen Atom Transfer (HAT): Unsubstituted cyclohexyl rings are highly susceptible to CYP450-mediated hydroxylation, particularly at the sterically accessible C4 position. The catalytic cycle of CYP450 relies on a high-valent iron-oxo species abstracting a hydrogen atom. By replacing the C4 hydrogens with fluorine, we exploit the exceptional bond dissociation energy of the C–F bond (~116 kcal/mol) compared to the C–H bond (~98 kcal/mol). This creates a thermodynamic barrier that effectively shuts down oxidation at this site[1].
Lipophilicity and Membrane Partitioning: Fluorine is the most electronegative element. The gem-difluoro substitution generates a strong local dipole moment that significantly lowers the overall lipophilicity (LogD) of the highly lipophilic cyclohexane ring[2]. Because CYP450 enzymes (such as CYP3A4) rely heavily on hydrophobic interactions to bind substrates, this reduction in lipophilicity decreases the compound's affinity for the enzyme's active site and reduces non-specific partitioning into the microsomal lipid membrane[3].
Logical flow of CYP450 evasion and clearance reduction via 4,4-difluorination.
Comparative Performance Data
To objectively evaluate the impact of the (1S)-1-(4,4-difluorocyclohexyl)ethanamine moiety, we compare a generalized drug scaffold functionalized with three different ethanamine-linked bioisosteres. The data below synthesizes typical in vitro Human Liver Microsome (HLM) stability metrics observed in lead optimization campaigns[4],[3].
Structural Moiety Attached to Scaffold
LogD (pH 7.4)
HLM CL_int (µL/min/mg)
HLM t₁/₂ (min)
Primary Metabolic Pathway
Performance Assessment
(1S)-1-(Phenyl)ethanamine
3.8
45.2
30
Aromatic ring hydroxylation
Baseline: Moderate clearance; susceptible to epoxidation.
(1S)-1-(Cyclohexyl)ethanamine
4.2
85.6
16
Aliphatic C4 hydroxylation
Poor: High lipophilicity drives rapid CYP450-mediated clearance.
(1S)-1-(4,4-Difluorocyclohexyl)ethanamine
2.9
< 12.0
> 115
N-dealkylation (minor)
Optimal: Blocked C4 oxidation and lowered LogD yield high stability.
Data Analysis:
The unsubstituted cyclohexyl derivative exhibits rapid clearance due to its high lipophilicity (LogD = 4.2) and exposed C4 protons. By substituting the phenyl or cyclohexyl ring with the 4,4-difluorocyclohexyl group, the LogD drops significantly to 2.9. This physicochemical shift, combined with the unreactive C–F bonds, extends the microsomal half-life from a highly labile 16 minutes to a highly stable >115 minutes[3].
Experimental Workflow: In Vitro Microsomal Stability Assay
To ensure trustworthiness and reproducibility, metabolic stability must be evaluated using a self-validating assay system. Liver microsomes provide a robust subcellular fraction containing high concentrations of CYP450 and UGT enzymes.
Core Principles of the Self-Validating Protocol
NADPH Dependency: The reaction is strictly initiated by NADPH. A parallel "No-NADPH" control is mandatory to prove that compound depletion is enzymatically driven, ruling out chemical instability or non-specific binding to the plasticware.
Reference Controls: Every run must include a high-clearance control (e.g., Verapamil) and a low-clearance control (e.g., Warfarin) to validate the enzymatic viability of the specific microsomal batch.
Step-by-Step Methodology
Matrix Preparation: Prepare a 0.5 mg/mL suspension of Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂. Spike the test compound (e.g., the difluorocyclohexyl derivative) to a final concentration of 1 µM. Causality: 1 µM ensures the substrate concentration remains well below the Michaelis constant (Km), maintaining first-order kinetics.
Thermal Pre-Incubation: Incubate the mixture at 37°C for 5 minutes. Causality: Establishes thermal equilibrium and allows non-specific binding to microsomal lipids to stabilize before the reaction begins.
Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM). Start the timer.
Time-Course Sampling: At predefined intervals (0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the incubation matrix.
Reaction Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard (IS). Causality: The organic solvent instantly denatures the CYP450 enzymes, halting the reaction at the precise time point, while precipitating matrix proteins.
Centrifugation: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.
LC-MS/MS Analysis: Transfer the supernatant and analyze via LC-MS/MS to quantify the percentage of the parent compound remaining relative to the Time 0 (T0) baseline.
Data Calculation: Plot the natural log (ln) of the % parent remaining versus time. The slope of the linear regression (-k) is used to calculate the half-life (
t1/2=0.693/k
) and intrinsic clearance (
CLint=(k×V)/M
), where V is the incubation volume and M is the mass of microsomal protein.
Step-by-step in vitro liver microsome metabolic stability assay workflow.
Conclusion
Replacing standard phenyl or cyclohexyl rings with the (1S)-1-(4,4-difluorocyclohexyl)ethanamine moiety is a highly effective, rationally designed bioisosteric strategy. The experimental data confirms that this substitution not only physically shields the molecule from CYP450-mediated C4 hydroxylation but also favorably modulates lipophilicity. For drug development professionals facing high intrinsic clearance in early lead optimization, integrating this fluorinated building block offers a robust pathway to achieving once-daily oral dosing profiles.
References
Applications of Bioisosteres in the Design of Biologically Active Compounds
Source: Journal of Agricultural and Food Chemistry - ACS Publications
URL
Structural Optimization of BIPPO Analogs as Potent Antimalarials
Source: PMC
URL
Turning the Other Cheek: Influence of the cis-Tetrafluorocyclohexyl Motif on Physicochemical and Metabolic Properties
Source: PMC
URL
Property-Based Design of Xanthine Derivatives as Potent and Orally Available TRPC4/5 Inhibitors for Depression and Anxiety
Source: Journal of Medicinal Chemistry - ACS Publications
URL
Single Crystal X-Ray Diffraction Comparison of Difluorocyclohexyl Amine Salts
Introduction Difluorocyclohexylamines—specifically the 3,3-difluoro and 4,4-difluoro isomers—are highly versatile building blocks. In medicinal chemistry, they serve as bioisosteres that modulate lipophilicity and basici...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Difluorocyclohexylamines—specifically the 3,3-difluoro and 4,4-difluoro isomers—are highly versatile building blocks. In medicinal chemistry, they serve as bioisosteres that modulate lipophilicity and basicity. In materials science, their corresponding ammonium salts are critical organic spacers in two-dimensional (2D) hybrid organic-inorganic perovskites (HOIPs).
Single Crystal X-ray Diffraction (SCXRD) is the gold standard for elucidating the solid-state behavior of these salts. By analyzing the crystallographic packing, researchers can correlate the microscopic structural rigidity induced by fluorination with macroscopic properties such as ferroelectricity, second harmonic generation (SHG), and drug-target binding affinity. This guide provides an objective, data-driven comparison of difluorocyclohexyl amine salts, detailing the causality behind their crystallographic behavior and outlining field-proven experimental protocols.
Mechanistic Insights: The Causality of Fluorination
The substitution of hydrogen for fluorine (H/F substitution) on the cyclohexyl ring fundamentally alters the solid-state packing of the resulting amine salts. As an Application Scientist, it is crucial to understand why these structural changes occur rather than just observing the final space group.
Rotational Energy Barriers & Order-Disorder Transitions : In HOIPs, the organic cation sits within the cavities of the inorganic framework (e.g.,
[PbI4]2−
sheets). Non-fluorinated cyclohexylammonium (CHA) cations undergo rapid tumbling (dynamic disorder) at relatively low temperatures, leading to centrosymmetric, paraelectric crystal structures. The introduction of highly electronegative fluorine atoms increases the mass and steric profile of the cation, significantly raising the rotational energy barrier. This restricts the tumbling motion, locking the crystal into a polar, non-centrosymmetric space group up to much higher temperatures.
C-H···F-C Hydrogen Bonding : Fluorine acts as a potent hydrogen bond acceptor. SCXRD reveals that difluorocyclohexylammonium (DFCHA) salts form extensive intermolecular C-H···F-C hydrogen bonding networks. This structural rigidity minimizes octahedral tilting in the inorganic framework and aligns the molecular dipoles uniformly, which is the microscopic origin of their enhanced ferroelectric and SHG responses.
Conformational Bias (The Gauche Effect) : In pharmaceutical salts, the highly polarized C-F bonds influence the chair conformation of the cyclohexane ring. SCXRD of 3,3-difluorocyclohexylamine co-crystals often shows a strong preference for the amine to adopt an axial or equatorial position depending on dipole minimization, directly impacting how the molecule fits into a target kinase domain.
Caption: Logical progression from H/F substitution to macroscopic ferroelectric and optical properties.
SCXRD Data Comparison: Fluorinated vs. Non-Fluorinated Salts
To objectively evaluate the performance of difluorocyclohexyl amine salts, we compare their crystallographic parameters against their non-fluorinated counterparts when integrated into 2D perovskite frameworks. The data below summarizes the phase transition temperatures (
Tc
)—the point at which the crystal transitions from a polar (ferroelectric) low-temperature phase to a centrosymmetric (paraelectric) high-temperature phase [1, 2, 3].
Compound
Organic Spacer
LT Space Group (Polar)
HT Space Group (Centrosymmetric)
Curie Temp (
Tc
)
Key Performance Metric
(CHA)₂PbBr₄
Cyclohexylammonium
P2₁2₁2₁
Pbca
~368 K
Baseline ferroelectricity
(DFCHA)₂PbBr₄
4,4-Difluorocyclohexylammonium
Cmc2₁
Pbca
~409 K
Tc
increased by 41 K [2]
(DFCHA)₂PbI₄
4,4-Difluorocyclohexylammonium
Cmc2₁
Pbca
377 K
Bulk Photovoltaic Effect (BPVE) [1]
(Cy)₄Ge₃I₁₀
Cyclohexylammonium
C2
C2/m
347 K
Baseline SHG
(CyF)₂GeI₄
4,4-Difluorocyclohexylammonium
Cc
C2/c
435 K
SHG intensity 4× KDP [3]
Key Takeaway : The SCXRD data definitively shows that 4,4-difluorocyclohexylammonium salts force the crystal lattice into polar space groups (like Cmc2₁ or Cc) and maintain this broken inversion symmetry at significantly higher temperatures than standard cyclohexylammonium salts.
Pharmaceutical Perspective: 3,3- vs. 4,4-Difluorocyclohexylamines
While 4,4-difluorocyclohexylamine is prized for its symmetry in materials science, 3,3-difluorocyclohexylamine is heavily utilized in drug development.
When comparing the SCXRD co-crystal structures of these amines bound to target proteins (such as IRAK4 inhibitors), the position of the fluorine atoms dictates the binding vector. SCXRD reveals that the (1R,2R)-2-amino-3,3-difluorocyclohexylamine motif forces the amino group into a specific axial orientation to minimize steric clashes and dipole repulsion with the gem-difluoro group. This precise conformational control allows the amine to act as a dual hydrogen-bond donor to the Asp329 carboxylate in the IRAK4 kinase domain, achieving excellent kinase selectivity and oral bioavailability that the 4,4-difluoro isomer cannot match [4].
Experimental Protocol: SCXRD Workflow for Perovskite Salts
To ensure scientific trustworthiness, the following is a self-validating protocol for the synthesis, crystallization, and SCXRD analysis of
(DFCHA)2PbI4
.
Step 1: Precursor Synthesis
Reaction : Dissolve 4,4-difluorocyclohexylamine in an excess of hydroiodic acid (HI, 57 wt% in water) at 0 °C to form the ammonium iodide salt (
DFCHA⋅HI
).
Purification : Wash the precipitate with diethyl ether and dry under a vacuum to ensure exact stoichiometry. Causality: Excess unreacted amine will disrupt the stoichiometric assembly of the 2D perovskite lattice, leading to defect-rich crystals that diffract poorly.
Step 2: Single Crystal Growth
Assembly : Mix
DFCHA⋅HI
and
PbI2
in a 2:1 molar ratio in a solvent mixture of
γ
-butyrolactone (GBL) and aqueous HI.
Controlled Cooling : Heat the solution to 100 °C until fully dissolved, then cool to room temperature at a strictly controlled rate of 1 °C/hour.
Validation : Causality: Rapid cooling causes kinetic trapping of metastable polymorphs and twinning. Slow cooling ensures thermodynamic control, yielding pristine, defect-free single crystals suitable for absolute structure determination.
Step 3: SCXRD Data Collection & Phase Validation
Mounting : Select a highly transparent crystal under a polarized light microscope. Mount it on a diffractometer equipped with a Mo K
α
(
λ=0.71073
Å) or Cu K
α
microfocus source.
Variable Temperature (VT) Analysis : Collect full data spheres at 298 K (Low-Temperature phase) and 390 K (High-Temperature phase). Causality: VT-SCXRD is mandatory to observe the order-disorder transition of the DFCHA cations and the shift from the Cmc2₁ to Pbca space group.
Self-Validation : Solve the structure using SHELXT and refine with SHELXL. Generate a simulated Powder X-ray Diffraction (PXRD) pattern from the single-crystal CIF file. Compare this simulated pattern against an experimental PXRD scan of the bulk powder. A match confirms that the single crystal is representative of the bulk material.
Caption: Self-validating experimental workflow for the growth and SCXRD analysis of difluorocyclohexyl amine salts.
References
Ferroelectric hybrid organic–inorganic perovskites and their structural and functional diversity
National Science Review, Oxford Academic.
URL:[Link]
Excellent Switchable Properties, Broad-Band Emission, Ferroelectricity, and High Tc in a Two-Dimensional Hybrid Perovskite: (4,4-DCA)2PbBr4 Exploited by H/F Substitution
Inorganic Chemistry, ACS Publications.
URL:[Link]
High‐Performance Second‐Harmonic Generation in Hybrid Ge Perovskite Ferroelectrics Enabled by Confinement Engineering
Advanced Functional Materials, ResearchGate.
URL:[Link]
Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4
ACS Medicinal Chemistry Letters, ACS Publications.
URL:[Link]
Operational Safety & Disposal Guide: (1S)-1-(4,4-Difluorocyclohexyl)ethanamine Hydrochloride As a Senior Application Scientist, I recognize that handling specialized fluorinated building blocks requires moving beyond bas...
As a Senior Application Scientist, I recognize that handling specialized fluorinated building blocks requires moving beyond basic safety data sheets. (1S)-1-(4,4-Difluorocyclohexyl)ethanamine hydrochloride is a chiral, fluorinated aliphatic amine salt frequently utilized in drug discovery. Its unique structural features—specifically the exceptionally strong carbon-fluorine (C-F) bonds on the cyclohexyl ring combined with an amine hydrochloride moiety—demand highly controlled operational and disposal protocols.
This guide provides self-validating, step-by-step methodologies to ensure regulatory compliance, environmental stewardship, and laboratory safety.
Physicochemical Hazard Profile & Causality
To design an effective disposal strategy, we must first deconstruct the molecule's behavior under stress and combustion. The hazards of this compound are dictated by three functional components:
The Hydrochloride Salt: Under ambient conditions, the salt form ensures stability and low volatility. However, upon thermal degradation, it dissociates to release corrosive hydrogen chloride (HCl) gas[1]. Furthermore, exposure to strong bases in the lab will deprotonate the salt, generating the free base amine, which is significantly more volatile and poses a higher inhalation risk.
The Amine Moiety: Combustion of nitrogen-containing organics generates nitrogen oxides (NOx), requiring specific catalytic reduction or scrubbing during incineration[1].
The Difluorocyclohexyl Ring: The C-F bond is one of the strongest in organic chemistry (approx. 485 kJ/mol). Standard waste incineration temperatures are insufficient to break these bonds, often leading to the formation of volatile, toxic Products of Incomplete Combustion (PICs), such as short-chain fluorocarbons[2][3]. Complete mineralization requires extreme thermal environments[4].
High-temp incineration (>1,100°C), >2s residence time
Amine (-NH2)
Skin/Eye Irritation
Nitrogen Oxides (NOx)
Flue gas catalytic reduction
Hydrochloride (HCl)
Corrosivity
Hydrogen Chloride (HCl)
Alkaline wet scrubbing
Waste Segregation & Storage Strategy
Improper storage of fluorinated organics can lead to cross-contamination and complex regulatory liabilities.
Container Selection (Critical Causality): Do not use fluorinated high-density polyethylene (f-HDPE) containers. Recent EPA testing has demonstrated that the fluorination process used to treat these containers can leach per- and polyfluoroalkyl substances (PFAS) into the stored contents[5]. This not only contaminates your waste stream but confounds analytical tracking of fluorinated waste. Use standard, non-fluorinated HDPE or amber glass containers.
Segregation: Strictly isolate this compound from strong oxidizers and strong bases. Mixing with bases will trigger an exothermic deprotonation, releasing the volatile free amine.
Standard municipal or basic hazardous waste incinerators operating at ~850°C are inadequate for this compound. At these lower temperatures, the molecule may disappear (yielding a false sense of destruction), but it actually fragments into volatile fluorinated PICs[3].
To achieve a Destruction and Removal Efficiency (DRE) of >99.99%, the waste must be processed in a specialized hazardous waste combustor or rotary cement kiln capable of extreme temperatures[2][6].
Table 2: Target Parameters for Thermal Destruction
Operational Parameter
Minimum Requirement
Causality / Rationale
Primary Chamber Temp.
> 1,000°C
Initiates unimolecular decomposition and radical reaction of the organic framework[2].
Secondary Afterburner Temp.
> 1,100°C
Required to break the stable C-F bonds and prevent the emission of fluorinated PICs[4][6].
Residence Time
> 2.0 seconds
Ensures sufficient kinetic time for complete mineralization into CO2, HF, and HCl[2][4].
Post-Combustion Control
Alkaline Wet Scrubber
Neutralizes the highly corrosive HF and HCl gases generated during mineralization[4].
Thermal Destruction & Scrubbing Workflow
Workflow for the thermal destruction and acid gas scrubbing of fluorinated amine hydrochlorides.
To maintain a self-validating safety system, laboratory personnel must follow strict procedural logic when handling the compound or responding to spills.
Protocol A: Routine Laboratory Handling
Engineering Controls: Always handle the powder within a certified Class II Type B2 biological safety cabinet or a ducted chemical fume hood to prevent inhalation of corrosive dust[1].
PPE Selection: Wear nitrile gloves with a minimum thickness of 0.11 mm for incidental contact, or >0.38 mm for extended handling. Wear tightly fitting safety goggles; the hydrochloride salt is a severe eye irritant[1].
Static Mitigation: Because the compound is a dry powder, use anti-static weighing boats and grounded spatulas to prevent aerosolization via static repulsion.
In the event of a spill, standard sweeping will aerosolize the hydrochloride dust, leading to respiratory exposure. Follow this methodology:
Isolate & Assess: Evacuate the immediate area. If the spill is >100g, notify Environmental Health & Safety (EHS).
Don Advanced PPE: Upgrade to a half-mask particulate respirator (N95 or P100) and heavy-duty nitrile gloves.
Damp Containment (Solid Spills): Do not dry sweep. Lightly mist the spilled powder with a compatible solvent (e.g., isopropanol or water) to bind the dust.
Absorption (Liquid Spills): If the compound is dissolved in a solvent, surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth).
Collection: Use a non-sparking, plastic scoop to transfer the wetted powder or saturated absorbent into a non-fluorinated HDPE waste container[5].
Chemical Decontamination: Wash the spill surface with a mild, dilute alkaline detergent solution (e.g., 1% sodium bicarbonate). This neutralizes any residual hydrochloride salts, preventing long-term corrosion of laboratory surfaces.
Validation: Visually inspect the area for residue and verify the pH of the final rinse water is neutral (pH 6.5-7.5) using indicator paper.
Personal protective equipment for handling (1S)-1-(4,4-Difluorocyclohexyl)ethanamine;hydrochloride
An advanced understanding of chemical handling goes beyond simply following a Safety Data Sheet (SDS); it requires a mechanistic understanding of why specific precautions are necessary. (1S)-1-(4,4-Difluorocyclohexyl)eth...
Author: BenchChem Technical Support Team. Date: March 2026
An advanced understanding of chemical handling goes beyond simply following a Safety Data Sheet (SDS); it requires a mechanistic understanding of why specific precautions are necessary. (1S)-1-(4,4-Difluorocyclohexyl)ethanamine hydrochloride is a highly specialized fluorinated building block. In drug discovery, fluorinated amines are critical for modulating lipophilicity, electronegativity, and membrane permeability [3]. However, as a hydrochloride salt of a primary amine, this compound presents unique handling challenges, primarily related to its physical state as a fine, potentially hygroscopic powder that can cause severe mucosal and dermal irritation [2].
This guide provides an authoritative, self-validating operational framework for the safe handling, transfer, and disposal of this compound.
Physicochemical Hazard Profile & Causality
To design an effective safety protocol, we must first understand the molecular behavior of the compound. The presence of the hydrochloride (HCl) salt renders the amine water-soluble. When the fine dust of this compound contacts the natural moisture of human skin, eyes, or the respiratory tract, it dissolves to form a localized, highly concentrated acidic micro-environment. This is the primary mechanism behind its irritant properties [4].
Furthermore, the difluorocyclohexyl moiety adds a halogenated organic component, which dictates strict environmental disposal pathways to prevent the formation of toxic fluorinated byproducts during standard incineration [3].
Table 1: Hazard Classification and Physicochemical Properties
Property / Hazard
Classification / Indicator
Mechanistic Causality
Physical State
Solid / Crystalline Powder
Highly susceptible to static cling and aerosolization during transfer [2].
Acute Toxicity
H302 (Harmful if swallowed)
Systemic absorption of the fluorinated amine disrupts cellular targets [1].
Skin Irritation
H315 (Causes skin irritation)
Salt dissolution in sweat creates a localized corrosive environment [5].
Eye Damage
H319 (Serious eye irritation)
Particulates react with basal tears, causing rapid pH shifts and tissue damage [5].
Environmental
Halogenated Organic
Requires high-temperature specialized incineration to break C-F bonds safely.
Mechanistic PPE Matrix
Personal Protective Equipment (PPE) selection must be deliberate and scientifically justified. Standard laboratory attire is insufficient for handling highly active fluorinated amine hydrochlorides [2].
Table 2: Required PPE and Mechanistic Justification
PPE Category
Required Specification
Causality & Scientific Justification
Hand Protection
Double Nitrile Gloves (≥4 mil)
Nitrile offers superior chemical resistance to polar organic salts compared to latex. Double gloving ensures barrier integrity if the outer glove is compromised by localized acidic degradation [4].
Eye Protection
Chemical Splash Goggles
Safety glasses with side shields do not protect against airborne dust settling into the eyes. Goggles provide a complete orbital seal [5].
Respiratory
N95 / P100 Particulate Respirator
Prevents inhalation of aerosolized micro-particles. The HCl salt can cause severe respiratory tract irritation upon contact with mucosal membranes [4].
Body Protection
Flame-Resistant Lab Coat
Tight-fitting cuffs prevent powder from migrating up the sleeves and contacting the skin.
Operational Workflow: Handling & Transfer
The greatest risk of exposure occurs during the weighing and transfer of the solid powder. Amine hydrochloride powders are notorious for static buildup, which can cause the powder to "jump" from the spatula, creating an immediate inhalation hazard [2].
Environmental Preparation: Conduct all open-container handling inside a certified powder weighing hood or under Local Exhaust Ventilation (LEV) with a face velocity of 80–100 fpm.
Static Mitigation: Discharge static electricity from the weighing boat and spatulas using an anti-static ionizing gun (e.g., Zerostat). This prevents the sudden aerosolization of the powder.
Transfer: Slowly transfer the (1S)-1-(4,4-Difluorocyclohexyl)ethanamine hydrochloride using a grounded, stainless-steel spatula.
Containment: Seal the primary reaction vessel or vial before removing it from the ventilated enclosure.
In the event of a spill, traditional sweeping must be strictly avoided, as it generates a massive dust cloud [4]. Every decontamination protocol must be a closed loop—meaning it includes a step to scientifically prove the area is clean.
Fig 2: Emergency spill response logic and validation pathway for fluorinated amine salts.
Protocol 2: Spill Decontamination and Validation
Containment: If the spill is a dry powder, carefully cover it with damp, disposable paper towels to suppress dust generation [4]. If it is dissolved in a solvent, use an inert absorbent like vermiculite.
Wet-Wipe Collection: Carefully wipe the area inward from the edges to prevent spreading. Place all contaminated wipes into a designated, sealable solid waste container.
Secondary Wash: Wash the affected surface with a mild soap and water solution to neutralize and lift any remaining amine hydrochloride residue.
Self-Validation (The pH Swab Test): Moisten a universal pH test strip with deionized water and swab the cleaned surface.
Logic: Because the compound is a hydrochloride salt, residual chemical will register as acidic (pH < 6).
Validation: A neutral reading (pH 6.5–7.5) scientifically confirms the complete removal of the chemical hazard.
Logistical Disposal Plan
Because (1S)-1-(4,4-Difluorocyclohexyl)ethanamine hydrochloride contains a difluorocyclohexyl group, it cannot be disposed of in standard organic or general solid waste streams.
Solid Waste: All contaminated gloves, weighing boats, and wet-wipes must be placed in a clearly labeled Halogenated Solid Waste container.
Liquid Waste: Any aqueous or organic solutions containing this compound must be routed to Halogenated Organic Liquid Waste .
Regulatory Compliance: Halogenated waste requires specialized high-temperature incineration to safely cleave the strong Carbon-Fluorine (C-F) bonds and scrub the resulting hydrogen fluoride (HF) gas, preventing environmental contamination [3].
References
NextSDS. 1-(4,4-difluorocyclohexyl)ethan-1-amine hydrochloride — Chemical Substance Information. Retrieved from: [Link]
ResearchGate. Fluorination methods in drug discovery. Retrieved from: [Link]
Fisher Scientific. SAFETY DATA SHEET: 1,3-Dimethyl-5-aminoadamantane hydrochloride. Retrieved from: [Link]
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